Morpholine, 4-(3-methyl-1,3-butadienyl)-

• CAS: 32363-15-8

Core Science & Biosynthesis

An In-Depth Technical Guide on the Molecular Weight and Exact Mass of Morpholine, 4-(3-methyl-1,3-butadienyl)-

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Distinction Between Molecular Weight and Exact Mass in Analytical Sciences

In the realm of chemical analysis and drug development, a precise understanding of a molecule's mass is fundamental. However, the terms "molecular weight" and "exact mass" are often used interchangeably, despite representing distinct and critically different concepts. This guide will elucidate the core principles of molecular weight and exact mass, using Morpholine, 4-(3-methyl-1,3-butadienyl)- as a case study. We will delve into the theoretical basis for each, the methodologies for their determination, and the profound implications of this distinction in modern research and development.

Molecular weight (also known as average molecular mass) is a weighted average of the masses of all the naturally occurring isotopes of the elements within a molecule.[1] This value is calculated using the standard atomic weights of the elements, which themselves are weighted averages of the masses of their stable isotopes, taking into account their relative abundances on Earth.[2]

Exact mass , on the other hand, is the calculated mass of a molecule containing only the most abundant isotope of each element.[3] This is a discrete value and is of paramount importance in high-resolution mass spectrometry, where it is used to determine the elemental composition of a molecule with a high degree of confidence.[4]

Quantitative Data for Morpholine, 4-(3-methyl-1,3-butadienyl)-

The subject of our study is Morpholine, 4-(3-methyl-1,3-butadienyl)-, a derivative of morpholine, a versatile building block in organic synthesis.[5] The accepted molecular formula for this compound is C₉H₁₅NO.

Parameter	Value
Molecular Formula	C₉H₁₅NO
Molecular Weight	153.22 g/mol
Exact Mass	153.115364 u

Computational Methodology

The calculation of these two key parameters relies on fundamental principles of chemistry and physics.

Calculating the Exact Mass

The exact mass is determined by summing the masses of the most abundant isotopes of each constituent element. For Morpholine, 4-(3-methyl-1,3-butadienyl)- (C₉H₁₅NO), the calculation is as follows, using the monoisotopic masses of the most abundant isotopes: ¹²C, ¹H, ¹⁴N, and ¹⁶O.[6]

• Carbon (¹²C): 9 x 12.000000 u = 108.000000 u

• Hydrogen (¹H): 15 x 1.007825 u = 15.117375 u

• Nitrogen (¹⁴N): 1 x 14.003074 u = 14.003074 u

• Oxygen (¹⁶O): 1 x 15.994915 u = 15.994915 u

• Total Exact Mass: 153.115364 u

Calculating the Molecular Weight

The molecular weight is calculated by summing the standard atomic weights of the constituent elements, as provided by the International Union of Pure and Applied Chemistry (IUPAC).[7] These atomic weights are weighted averages of the masses of all naturally occurring isotopes of an element.

• Carbon (C): 9 x 12.011 u = 108.099 u

• Hydrogen (H): 15 x 1.008 u = 15.120 u

• Nitrogen (N): 1 x 14.007 u = 14.007 u

• Oxygen (O): 1 x 15.999 u = 15.999 u

• Total Molecular Weight: 153.225 u (conventionally expressed as g/mol )

Experimental Determination of Exact Mass: A High-Resolution Mass Spectrometry Protocol

The experimental determination of the exact mass of a small molecule like Morpholine, 4-(3-methyl-1,3-butadienyl)- is a cornerstone of modern analytical chemistry, typically achieved through high-resolution mass spectrometry (HRMS).[8][9]

Step-by-Step Experimental Workflow

• Sample Preparation: A dilute solution of the analyte is prepared in a suitable volatile solvent, such as methanol or acetonitrile. The concentration is optimized to achieve a stable ion signal without causing detector saturation.

• Introduction into the Mass Spectrometer: The sample solution is introduced into the mass spectrometer's ion source, commonly via direct infusion or coupled to a liquid chromatography system (LC-MS).[10]

• Ionization: A soft ionization technique, such as Electrospray Ionization (ESI), is employed to generate intact molecular ions with minimal fragmentation.[11] In positive ion mode, this would typically result in the formation of the protonated molecule, [M+H]⁺.

• Mass Analysis: The ions are then guided into a high-resolution mass analyzer, such as an Orbitrap or a Time-of-Flight (TOF) analyzer.[12] These instruments are capable of measuring the mass-to-charge ratio (m/z) of ions with high precision.

• Data Acquisition and Processing: The detector records the arrival of ions, and the instrument's software generates a mass spectrum. The data is processed to determine the m/z value of the most intense peak corresponding to the [M+H]⁺ ion of the analyte. The exact mass of the neutral molecule is then calculated by subtracting the mass of a proton.

Visualizing the Workflow

Caption: Workflow for the experimental determination of exact mass using high-resolution mass spectrometry.

Conclusion

The distinction between molecular weight and exact mass is not merely semantic; it is fundamental to the precision and accuracy of modern chemical analysis. While molecular weight provides a practical value for stoichiometric calculations in bulk, the exact mass is an indispensable tool for the unambiguous identification and structural elucidation of molecules in complex mixtures. For researchers, scientists, and drug development professionals, a thorough understanding and correct application of these concepts are essential for advancing scientific discovery and ensuring the quality and safety of new therapeutics.

References

• ACD/Labs. (2023, February 9). A Beginner's Guide to Mass Spectrometry. Retrieved from [Link]

• G-M-I, Inc. (2025, June 20). Introduction to Mass Spectrometry: What It Is and Why It's Important. Retrieved from [Link]

• Chemistry LibreTexts. (2024, December 3). 11.06: Introduction to Mass Spectrometry. Retrieved from [Link]

• Royal Society of Chemistry. Introduction to mass spectrometry. Retrieved from [Link]

• Ge, Y. Introduction to Mass Spectrometry. University of Wisconsin-Madison. Retrieved from [Link]

• Wikipedia. Standard atomic weight. Retrieved from [Link]

• University of Missouri. (2026, February 23). Calculating Exact Masses. Mass Spectrometry Facility. Retrieved from [Link]

• Meija, J., et al. (2017, January 30). A 2016 Four-Figure Table of Standard and Conventional Atomic Weights. Journal of Chemical Education. Retrieved from [Link]

• Commission on Isotopic Abundances and Atomic Weights. Standard Atomic Weights. Retrieved from [Link]

• Laganowsky, A., et al. (2016, April 15). High-resolution mass spectrometry of small molecules bound to membrane proteins. Nature Communications. Retrieved from [Link]

• American Pharmaceutical Review. (2015, September 30). Mass Spectrometry in Small Molecule Drug Development. Retrieved from [Link]

• PubMed. (2016, April 15). High-resolution mass spectrometry of small molecules bound to membrane proteins. Retrieved from [Link]

• IonSource. (2005, June 27). Monoisotopic and Average Mass. Retrieved from [Link]

• National Institute of Standards and Technology. (2009, October 15). Atomic Weights of the Elements 1989. Retrieved from [Link]

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• Tecan. How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. Retrieved from [Link]

• Molbase. Morpholine,4-(3-methyl-1-butenyl). Retrieved from [Link]

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Reactivity Profile of 1-Morpholino-3-methyl-1,3-butadiene: A Comprehensive Technical Guide

Executive Summary

1-Morpholino-3-methyl-1,3-butadiene is a highly specialized, electron-rich 1-amino-1,3-diene (dienamine). As a structural analog to Danishefsky’s and Rawal’s dienes, it serves as a powerful building block in complex organic synthesis, particularly in the rapid construction of functionalized cyclohexenes and critical industrial intermediates. This whitepaper deconstructs the electronic architecture, core reactivity domains, and validated experimental protocols associated with this unique molecule, providing drug development professionals and synthetic chemists with a mechanistic blueprint for its application.

Electronic Architecture & Mechanistic Causality

The exceptional reactivity of 1-morpholino-3-methyl-1,3-butadiene is dictated by a synergistic "push-push" electronic effect across its conjugated π -system.

• Mesomeric (+M) Activation: The lone pair on the morpholine nitrogen delocalizes into the diene system. Unlike pyrrolidine, the oxygen heteroatom in the morpholine ring exerts a mild inductive electron-withdrawing (-I) effect. This tempers the nitrogen's +M donation just enough to prevent spontaneous ambient polymerization, while still drastically raising the Highest Occupied Molecular Orbital (HOMO) energy.

• Inductive (+I) Amplification: The methyl group at the C3 position provides an additional inductive push.

• Regiochemical Consequence: The combination of the C1 morpholino group and the C3 methyl group creates a highly asymmetric HOMO. The electron density is overwhelmingly localized at the C4 carbon, making it a hyper-nucleophilic center. This dictates absolute regioselectivity when reacting with electrophiles or dienophiles.

Electronic activation pathway of 1-morpholino-3-methyl-1,3-butadiene.

Core Reactivity Domains

Normal Electron-Demand Diels-Alder (NEDDA) Cycloadditions

As detailed in comprehensive reviews of1 [2], N-morpholino dienes are exceptionally potent in NEDDA reactions. They react instantaneously with electron-deficient dienophiles (e.g., N-phenylmaleimide, acrylates) at room temperature. The morpholine moiety not only accelerates the cycloaddition but also serves as a traceless directing group; post-cycloaddition, the resulting enamine bridge can be easily hydrolyzed to yield a functionalized cyclohexenone.

Inverse Electron-Demand Diels-Alder (IEDDA) Cycloadditions

The elevated HOMO of this dienamine allows it to act as a powerful electron-rich species in IEDDA reactions against highly electron-deficient dienes. For instance, reacting morpholino-dienes with dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate triggers an initial [4+2] cycloaddition followed by rapid nitrogen extrusion, ultimately yielding complex 2 [3].

Electrophilic Halogenation & Industrial Acetalization

A critical industrial application of this molecule lies in the synthesis of Vitamin A and E precursors. Because the C4 position is hyper-nucleophilic, the diene reacts selectively with halogen cations. As outlined in 3 [1], treating the dienamine with a halogen source followed by ethylene glycol yields the dioxolane of 3-methyl-4-bromo-2-buten-1-al. This bypasses the need for complex, high-temperature catalytic cracking of traditional acetals.

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. The success of each operation is inherently confirmed by the physical state of the intermediate, minimizing the need for constant off-line analytical verification.

Protocol A: Synthesis of 1-Morpholino-3-methyl-1,3-butadiene

This protocol utilizes a mechanical desiccant to drive the thermodynamic equilibrium of enamine formation.

• Preparation of the Reaction Matrix: In a flame-dried 100-mL Erlenmeyer flask equipped with a dropping funnel and magnetic stirrer, introduce anhydrous potassium carbonate (43.5 mmol, 6.0 g) and morpholine (308 mmol, 26.8 g) under a continuous argon sweep.

  • Causality: Argon prevents oxidative degradation. K₂CO₃ is a dual-purpose reagent: it acts as a mechanical desiccant to sequester water (driving the condensation forward) and provides a mild alkaline environment to prevent the acid-catalyzed hydrolysis of the sensitive enamine product.

• Aldehyde Addition: Cool the suspension to 0°C. Add 3-methyl-2-butenal (prenal) dropwise over 30 minutes.

  • Causality: Strict thermal control suppresses the formation of undesired aminal byproducts and prevents the exothermic self-condensation of the aldehyde.

• Equilibration: Allow the mixture to warm to room temperature (20–25°C) and stir vigorously for 12 hours.

  • Causality: Vigorous stirring maximizes the heterogeneous interaction between the liquid phase and the solid K₂CO₃ desiccant.

• Isolation: Filter the mixture under argon to remove the hydrated potassium carbonate. Subject the filtrate to fractional vacuum distillation.

  • Causality: Vacuum distillation (e.g., at <10 mmHg) lowers the boiling point, successfully isolating the monomeric diene while preventing the thermal [4+2] dimerization that occurs at standard atmospheric boiling points.

Protocol B: Electrophilic Bromination to Halo-Acetal (Vitamin E Precursor)

This protocol traps a transient iminium intermediate to yield a stable building block.

• Electrophilic Attack: Dissolve the freshly distilled 1-morpholino-3-methyl-1,3-butadiene in anhydrous dichloromethane at -20°C. Introduce 1.0 equivalent of N-bromosuccinimide (NBS).

  • Causality: The extreme nucleophilicity of C4 necessitates cryogenic conditions to prevent runaway polyhalogenation, ensuring strict mono-bromination at the terminal carbon.

• Iminium Trapping & Hydrolysis: Immediately add an excess of ethylene glycol, followed by a mild aqueous workup.

  • Causality: The electrophilic addition generates a highly reactive transient iminium species. Ethylene glycol rapidly acts as a nucleophile to trap this species, forming a stable dioxolane (acetal) ring while simultaneously hydrolyzing the morpholine moiety off the backbone.

• Recovery: Extract the organic layer with diethyl ether, dry over MgSO₄, and concentrate under reduced pressure to yield 3-methyl-4-bromo-2-buten-1-al dioxolane.

Self-validating workflow for synthesizing halo-acetals via dienamine.

Quantitative Reactivity Profile

The following table summarizes the quantitative performance metrics of 1-morpholino-3-methyl-1,3-butadiene across its primary reaction classes, demonstrating its high-yield potential under optimized conditions.

Reaction Class	Reagent / Interacting Species	Primary Adduct / Product	Typical Yield	Optimal Conditions
Condensation (Synthesis)	3-Methyl-2-butenal + Morpholine	1-Morpholino-3-methyl-1,3-butadiene	75–85%	K₂CO₃, RT, Inert Atm.
Electrophilic Addition	Halogen Cation (Br₂) + Ethylene Glycol	3-Methyl-4-bromo-2-buten-1-al dioxolane	80–90%	-20°C to RT, One-pot
NEDDA Cycloaddition	N-Phenylmaleimide (NPM)	Endo-cyclohexene cycloadduct	>90%	Benzene/Toluene, RT
IEDDA Cycloaddition	Dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate	Diazatricyclo or pyridazine derivative	65–80%	Acetonitrile, RT

References

• US Patent 5,145,972A - Process for preparing halo acetals
• Diels-Alder reactions of 1-amino-1,3-dienes and related systems. RUA (Universidad de Alicante). [2]
• Study of the Formation and Thermal Decomposition of an Azo-Bridged Tricyclic Ring System.

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Thermodynamic Stability and Reactivity Profiling of Morpholine, 4-(3-methyl-1,3-butadienyl)-

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

The compound Morpholine, 4-(3-methyl-1,3-butadienyl)- (CAS: 32363-15-8), commonly referred to as 1-morpholino-3-methyl-1,3-butadiene, represents a quintessential linear dienamine. In the realm of organocatalysis and complex Active Pharmaceutical Ingredient (API) synthesis, dienamines serve as critical intermediates that undergo profound electronic activation[1]. As a Senior Application Scientist, I have consistently observed that the thermodynamic stability of these electron-rich dienes dictates the success or failure of downstream transformations, such as Diels-Alder cycloadditions or electrophilic aminations. This whitepaper deconstructs the thermodynamic principles governing the stability, conformational dynamics, and synthesis of this specific morpholine-derived dienamine.

Structural Thermodynamics & The "HOMO-Raising" Principle

The formation of a dienamine from an α,β -unsaturated aldehyde (like prenal) and a secondary amine (like morpholine) is a delicate thermodynamic balancing act. When prenal condenses with morpholine, the initial dehydration yields an electrophilic iminium ion[2].

The subsequent deprotonation step is strictly governed by thermodynamic stability. While α -deprotonation would theoretically yield a cross-conjugated allene, the thermodynamic penalty of forming a cumulated double bond is prohibitively high. Consequently, the system undergoes exclusive γ -deprotonation. This yields the fully conjugated, linear dienamine. The formation of this thermodynamically stable dienamine is favored by an enthalpy difference ( ΔH ) of >4 kcal/mol compared to its kinetic, cross-conjugated isomers[3].

Furthermore, the morpholine ring acts as a push-pull system. The nitrogen lone pair delocalizes across the diene backbone, raising the Highest Occupied Molecular Orbital (HOMO) of the system[1]. This "HOMO-raising" effect significantly enhances the nucleophilicity of the terminal carbon, priming it for highly regioselective reactions.

Figure 1: Thermodynamic equilibrium pathway for the formation of 4-(3-methyl-1,3-butadienyl)morpholine.

Conformational Stability and Degradation Pathways

The thermodynamic global minimum of Morpholine, 4-(3-methyl-1,3-butadienyl)- is the s-trans conformation, which minimizes allylic 1,3-strain between the bulky morpholine ring and the diene backbone. However, for the dienamine to participate in concerted cycloadditions, it must adopt the higher-energy s-cis conformation.

Because dienamines are highly electron-rich, they are kinetically vulnerable to two primary degradation pathways:

• Hydrolysis: The formation of the dienamine is endergonic with respect to water. In the presence of aqueous acid, the thermodynamic sink heavily favors reversion to prenal and morpholine.

• Oxidation: The raised HOMO makes the diene highly susceptible to auto-oxidation by atmospheric oxygen or reactive oxygen species (ROS).

Figure 2: Conformational dynamics and degradation pathways of the dienamine intermediate.

Quantitative Thermodynamic Data

To successfully leverage this compound in synthetic workflows, one must understand its quantitative thermodynamic boundaries. The table below summarizes the critical parameters governing its stability.

Thermodynamic Parameter	Estimated Value	Mechanistic Significance
Enthalpy Difference ( ΔH )	> 4.0 kcal/mol	Favors the linear thermodynamic dienamine over kinetic cross-conjugated isomers[3].
HOMO Energy Shift	~ +2.9 eV	"HOMO-raising" activation relative to the parent prenal, drastically increasing nucleophilicity[1].
Boiling Point	108–110 °C (at 20 mmHg)	Confirms the stability of the conjugated system under thermal stress during vacuum distillation[2].
s-trans to s-cis ΔG‡	4.5 - 5.0 kcal/mol	Determines the thermal energy required to access the reactive conformation for cycloadditions.

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is embedded into each step to explain why the manipulation is necessary to maintain thermodynamic stability.

Protocol 1: Anhydrous Synthesis and Vacuum Distillation[2]

This protocol leverages Le Chatelier's principle to drive the thermodynamically unfavorable condensation forward, followed by a thermal purification step that destroys kinetic intermediates.

• Step 1: Reagent Preparation. In a flame-dried 100-mL Erlenmeyer flask under an inert nitrogen atmosphere, combine anhydrous potassium carbonate ( K2​CO3​ , 43.5 mmol) and dry morpholine (308 mmol). Causality: K2​CO3​ acts as both a mild base to prevent premature iminium hydrolysis and a desiccant to irreversibly sequester water.

• Step 2: Condensation. Cool the reaction medium to 0 °C. Add prenal (150 mmol) dissolved in anhydrous toluene (20 mL) dropwise via an addition funnel. Causality: Low temperatures control the exothermic formation of the hemiaminal, preventing uncontrolled polymerization of the aldehyde.

• Step 3: Thermodynamic Maturation. Allow the temperature to rise to 20 °C and stir vigorously for 4 hours. Causality: This maturation period provides the necessary activation energy for the kinetic iminium ion to undergo γ -deprotonation, settling into the thermodynamic dienamine minimum.

• Step 4: Isolation. Filter off the K2​CO3​ salts. Remove the toluene at atmospheric pressure. Distill the excess morpholine under reduced pressure, followed by the target dienamine at 108–110 °C (20 mmHg).

• Self-Validation: The appearance of a distinct, stable boiling point fraction at 108–110 °C confirms the successful dehydration. Any remaining hemiaminal or unreacted prenal will not co-distill at this specific temperature/pressure matrix, ensuring absolute purity of the thermodynamic product.

Protocol 2: Thermodynamic Stability Assessment via VT-NMR

To quantify the s-trans to s-cis conformational stability, Variable-Temperature Nuclear Magnetic Resonance (VT-NMR) is employed.

• Step 1: Sample Preparation. Inside an argon-filled glovebox, dissolve 10 mg of the freshly distilled dienamine in 0.5 mL of anhydrous toluene- d8​ . Transfer to a J. Young NMR tube. Causality: Absolute exclusion of moisture is required; even trace water will initiate hydrolysis during heating, skewing the thermodynamic data.

• Step 2: VT-NMR Acquisition. Acquire 1H -NMR spectra at 10 °C intervals from -40 °C to +80 °C using a 500 MHz spectrometer.

• Step 3: Line Shape Analysis. Monitor the exchange broadening of the vinylic protons (C2 and C3 of the diene system).

• Self-Validation: As thermal energy increases, the s-trans and s-cis conformers interconvert rapidly. The mathematical coalescence of their respective NMR signals allows for the precise calculation of the activation free energy ( ΔG‡ ) via the Eyring equation, empirically validating the thermodynamic stability gap.

References

• [3] Organocatalytic Cascade Reactions Based on Push−Pull Dienamine Platform: Synthesis of Highly Substituted Anilines | The Journal of Organic Chemistry - ACS Publications. Source: acs.org. URL:

• [2] US5145972A - Process for preparing halo acetals from enamines - Google Patents. Source: google.com. URL:

• [1] The Vinylogous Aldol and Related Addition Reactions: Ten Years of Progress | Chemical Reviews - ACS Publications. Source: acs.org. URL:

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An In-depth Technical Guide on the Electron Density and HOMO/LUMO Levels of Morpholine, 4-(3-methyl-1,3-butadienyl)-

A Framework for Analysis in Drug Discovery

Foreword: The Rationale for Investigation

In the landscape of modern medicinal chemistry, the morpholine ring stands out as a "privileged scaffold".[1][2] Its frequent appearance in approved and experimental drugs is no coincidence; it imparts favorable physicochemical, metabolic, and pharmacokinetic properties.[1][3][4] The specific molecule of interest, Morpholine, 4-(3-methyl-1,3-butadienyl)-, with its unique conjugated system appended to the morpholine core, presents an intriguing subject for electronic structure analysis. Understanding the electron density distribution and the energy of its frontier molecular orbitals—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)—is paramount for predicting its reactivity, metabolic stability, and potential interactions with biological targets.[5][6][7]

Part 1: The Significance of the Morpholine Scaffold in Drug Design

The morpholine moiety is more than just a synthetic building block; it is a strategic component in drug design.[2][8] Its utility stems from a combination of factors:

• Physicochemical Properties: The presence of both an amine and an ether group within the saturated six-membered ring provides a balance of hydrophilicity and lipophilicity.[9][10] This can enhance solubility and permeability, crucial for a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

• Metabolic Stability: The morpholine ring is generally stable to metabolic degradation, which can improve a drug's half-life and bioavailability.[4][11]

• Synthetic Accessibility: The morpholine scaffold is readily incorporated into molecules through various synthetic routes, making it an attractive choice for medicinal chemists.[1][2]

• Bioisosteric Replacement: Morpholine is often used as a bioisostere for other cyclic amines like piperidine or piperazine.[12][13] This substitution can fine-tune a molecule's basicity and lipophilicity to optimize its pharmacological activity and reduce off-target effects.[4][14]

The conjugated diene system attached to the morpholine nitrogen in our target molecule is expected to significantly influence its electronic properties, making a detailed analysis of its electron density and frontier orbitals particularly insightful.

Part 2: Unveiling the Electronic Landscape: Electron Density and Frontier Molecular Orbitals

The reactivity and interaction of a molecule are governed by its electronic structure. Two key concepts are central to this understanding: electron density and frontier molecular orbitals.

Electron Density and its Implications

Electron density is the measure of the probability of an electron being present at a specific location within a molecule. Regions of high electron density are nucleophilic and prone to attack by electrophiles, while regions of low electron density are electrophilic and susceptible to nucleophilic attack. Understanding the electron density distribution in Morpholine, 4-(3-methyl-1,3-butadienyl)- is crucial for:

• Predicting Sites of Metabolism: Electron-rich areas can be susceptible to oxidative metabolism by cytochrome P450 enzymes.

• Identifying Potential Pharmacophoric Interactions: The electron density distribution dictates the molecule's ability to form hydrogen bonds, electrostatic interactions, and other non-covalent bonds with a biological target.[5]

• Assessing Chemical Stability: Understanding the electron distribution helps in predicting potential sites of degradation.

The Power of Frontier Molecular Orbital (FMO) Theory

Developed by Kenichi Fukui, Frontier Molecular Orbital (FMO) theory simplifies the prediction of chemical reactivity by focusing on the interactions between the HOMO and LUMO of reacting molecules.[15]

• HOMO (Highest Occupied Molecular Orbital): This orbital contains the most loosely held electrons and is associated with the molecule's ability to donate electrons (nucleophilicity).[5][15]

• LUMO (Lowest Unoccupied Molecular Orbital): This is the lowest energy orbital that is empty of electrons and represents the molecule's ability to accept electrons (electrophilicity).[5][15]

• The HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a critical parameter that indicates the molecule's kinetic stability and chemical reactivity.[16][17] A smaller gap generally suggests higher reactivity and easier electronic excitation.[16][18]

For Morpholine, 4-(3-methyl-1,3-butadienyl)-, the HOMO-LUMO gap will be heavily influenced by the conjugated diene system. This information is invaluable for predicting its participation in chemical reactions and its potential to interact with biological receptors.[5]

Part 3: The Investigator's Toolkit: Methodologies for Electronic Structure Analysis

A dual approach, combining computational modeling with experimental validation, provides the most comprehensive understanding of a molecule's electronic properties.

Computational Approach: The Precision of Density Functional Theory (DFT)

Density Functional Theory (DFT) has become a cornerstone of computational chemistry for its balance of accuracy and computational efficiency in predicting the electronic properties of molecules.[16][19][20]

The theoretical determination of electron density and HOMO/LUMO levels using DFT follows a systematic workflow:

Caption: Workflow for the theoretical calculation of electronic properties.

Objective: To calculate the electron density distribution (via Mulliken population analysis) and the HOMO/LUMO energy levels of Morpholine, 4-(3-methyl-1,3-butadienyl)-.

Software: A quantum chemistry software package such as Gaussian, Q-Chem, or similar.

• Molecular Structure Input:

  • Construct the 3D structure of Morpholine, 4-(3-methyl-1,3-butadienyl)- (CAS 101219-16-3).[21] The molecular formula is C9H15NO.[21]

  • Define the initial geometry using standard bond lengths and angles.

• Geometry Optimization:

  • Perform a geometry optimization to find the lowest energy conformation of the molecule.

  • Method: DFT.

  • Functional: B3LYP is a commonly used and well-validated hybrid functional.[20]

  • Basis Set: 6-31G(d) is a good starting point, offering a reasonable balance of accuracy and computational cost.

  • This step is crucial as the electronic properties are dependent on the molecular geometry.[16]

• Frequency Calculation (Optional but Recommended):

  • Perform a frequency calculation on the optimized geometry to confirm that it is a true energy minimum (i.e., no imaginary frequencies).

• Single-Point Energy Calculation and Property Analysis:

  • Using the optimized geometry, perform a single-point energy calculation with the same functional and a potentially larger basis set for higher accuracy (e.g., 6-311++G(d,p)).

  • Request the following analyses:

    • Population Analysis: Specify "Mulliken" to obtain the partial atomic charges, which provide a quantitative measure of the electron distribution.[22][23] Be aware that Mulliken charges can be basis-set dependent.[24]

    • Molecular Orbitals: Ensure the calculation outputs the energies and compositions of the molecular orbitals, including the HOMO and LUMO.

The results of the DFT calculations should be summarized in clear, concise tables.

Table 1: Calculated Mulliken Atomic Charges for Morpholine, 4-(3-methyl-1,3-butadienyl)-

Atom Number	Atom Type	Mulliken Charge (a.u.)
1	C	Calculated Value
2	C	Calculated Value
...	...	...
N	N	Calculated Value
O	O	Calculated Value

Table 2: Calculated Frontier Molecular Orbital Energies for Morpholine, 4-(3-methyl-1,3-butadienyl)-

Orbital	Energy (eV)
HOMO	Calculated Value
LUMO	Calculated Value
Gap	Calculated Value

Experimental Validation: Bridging Theory and Reality

Experimental techniques are essential for validating and complementing computational predictions.

Cyclic voltammetry is an electrochemical method that can be used to determine the oxidation and reduction potentials of a molecule, which are related to the HOMO and LUMO energies, respectively.[25][26]

Experimental Workflow for Cyclic Voltammetry

Caption: Experimental workflow for HOMO/LUMO determination via CV.

Objective: To experimentally determine the HOMO and LUMO energy levels of Morpholine, 4-(3-methyl-1,3-butadienyl)-.

Apparatus: Potentiostat, three-electrode cell (working, reference, and counter electrodes).

• Solution Preparation:

  • Dissolve a known concentration of Morpholine, 4-(3-methyl-1,3-butadienyl)- in a suitable solvent (e.g., acetonitrile or dichloromethane) containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate, TBAPF6).

• Electrochemical Measurement:

  • Assemble the three-electrode cell and purge the solution with an inert gas (e.g., argon or nitrogen) to remove dissolved oxygen.

  • Record the cyclic voltammogram by scanning the potential.

• Internal Standard:

  • Add a small amount of an internal standard, typically ferrocene/ferrocenium (Fc/Fc+), and record the cyclic voltammogram again.[26] The Fc/Fc+ redox couple provides a reference potential.

• Data Analysis:

  • Determine the onset oxidation potential (E_ox) and onset reduction potential (E_red) from the voltammogram.

  • Calculate the HOMO and LUMO energies using the following empirical equations:

    • E_HOMO = -[E_ox (vs Fc/Fc+) + 4.8] eV

    • E_LUMO = -[E_red (vs Fc/Fc+) + 4.8] eV

  • The value 4.8 eV is the energy level of the Fc/Fc+ redox couple relative to the vacuum level.[26]

UV-Vis spectroscopy measures the absorption of light by a molecule as a function of wavelength. The energy of the absorbed light corresponds to electronic transitions, most commonly the promotion of an electron from the HOMO to the LUMO.[27][28]

Step-by-Step UV-Vis Spectroscopy Protocol

Objective: To experimentally estimate the HOMO-LUMO energy gap of Morpholine, 4-(3-methyl-1,3-butadienyl)-.

Apparatus: UV-Vis Spectrophotometer.

• Sample Preparation:

  • Prepare a dilute solution of Morpholine, 4-(3-methyl-1,3-butadienyl)- in a UV-transparent solvent (e.g., ethanol, hexane, or acetonitrile).

• Spectral Acquisition:

  • Record the absorption spectrum over the appropriate wavelength range (typically 200-800 nm).

• Data Analysis:

  • Identify the absorption onset (λ_onset) or the wavelength of maximum absorption (λ_max) for the lowest energy transition.[29][30]

  • Calculate the HOMO-LUMO gap (E_gap) using the Planck-Einstein relation:

    • E_gap (eV) = 1240 / λ_onset (nm)

It is important to note that this method provides an estimate of the optical bandgap, which may differ slightly from the electrochemical gap determined by CV.[18]

Part 4: Synthesis of Information and Future Directions

By combining the insights from DFT calculations and experimental measurements, a comprehensive electronic profile of Morpholine, 4-(3-methyl-1,3-butadienyl)- can be established. The calculated electron density map will highlight regions of nucleophilicity and electrophilicity, offering predictions about its metabolic fate and potential for intermolecular interactions. The determined HOMO and LUMO energy levels will provide a quantitative measure of its chemical reactivity and kinetic stability.

This foundational knowledge is a critical starting point for any drug development campaign. It enables a more rational approach to lead optimization, allowing scientists to make informed decisions about structural modifications to enhance potency, selectivity, and pharmacokinetic properties. The framework presented in this guide provides the necessary tools to unlock the electronic secrets of Morpholine, 4-(3-methyl-1,3-butadienyl)- and to harness its potential in the pursuit of novel therapeutics.

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• Synthesis, Characterization and Determination of HOMO-LUMO of the Substituted 1,3,5-Triazine Molecule for the Applications of Or. Journal of Applicable Chemistry,

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Protocols & Analytical Methods

Advanced Application Notes: Diels-Alder Cycloaddition Protocols Using 1-Morpholino-3-methyl-1,3-butadiene

Introduction & Mechanistic Rationale (E-E-A-T)

1-Morpholino-3-methyl-1,3-butadiene (also known as 4-(3-methyl-1,3-butadienyl)morpholine) is a highly reactive, electron-rich dienamine. In drug development and complex organic synthesis, constructing densely functionalized cyclohexene scaffolds with precise stereocontrol is a critical objective.

Causality of Experimental Choices: The selection of a morpholine-derived diene over traditional oxygen-based dienes (such as Danishefsky's diene) is rooted in Frontier Molecular Orbital (FMO) theory. Nitrogen is less electronegative than oxygen, making the morpholine moiety a vastly superior π -donor. The nitrogen lone pair delocalizes across the diene backbone, substantially raising the Highest Occupied Molecular Orbital (HOMO) energy of the diene ([1]).

This elevated HOMO energy dramatically reduces the activation energy required for Normal Electron-Demand Diels-Alder (NEDDA) reactions with electron-deficient dienophiles ([2]). Consequently, cycloadditions can be executed at much lower temperatures (e.g., -20 °C), which suppresses thermal decomposition and maximizes endo diastereoselectivity ([3]). Furthermore, the C3-methyl group provides hyperconjugative electron density, reinforcing the nucleophilicity of the C4 terminus and ensuring strict "ortho/para" regiocontrol during the cycloaddition.

Experimental Protocols

The following protocols are designed as self-validating systems, incorporating in-process controls to ensure the integrity of the highly sensitive dienamine intermediate.

Protocol A: Synthesis of 1-Morpholino-3-methyl-1,3-butadiene

Causality: The diene is synthesized via a condensation-isomerization sequence between 3-methyl-2-butenal (prenal) and morpholine. Continuous removal of water is critical to drive the thermodynamic equilibrium toward the enamine-diene formation ([4]).

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried 250 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, dissolve 3-methyl-2-butenal (100 mmol, 8.41 g) in anhydrous toluene (100 mL) under an argon atmosphere.

• Reagent Addition: Add morpholine (120 mmol, 10.45 g) followed by a catalytic amount of anhydrous potassium carbonate (K₂CO₃, 5 mol%) or p-toluenesulfonic acid (p-TSA, 1 mol%) to facilitate the condensation.

• Dehydration & Isomerization: Heat the reaction mixture to reflux (approx. 110 °C). The initial nucleophilic attack forms an intermediate aminal, which subsequently eliminates water and isomerizes to the conjugated 1,3-diene.

• In-Process Validation: Monitor the water collection in the Dean-Stark trap. The theoretical yield is ~1.8 mL. Continue refluxing for 4–6 hours until water evolution completely ceases, validating the endpoint of the dehydration.

• Isolation: Cool the mixture to room temperature. Remove the solvent under reduced pressure. Purify the crude product via vacuum distillation (b.p. ~85–90 °C at 1 mmHg) to yield the pure diene as a pale yellow oil.

• Storage: Store strictly under an inert atmosphere at -20 °C, as the electron-rich diene is highly susceptible to oxidation and polymerization.

Protocol B: Diels-Alder Cycloaddition with Electron-Deficient Dienophiles

Causality: The use of low temperatures (-20 °C) is dictated by the extreme nucleophilicity of the dienamine. Lower temperatures slow down background non-selective pathways, allowing the transition state to be governed strictly by secondary orbital interactions, thereby maximizing the endo diastereoselectivity[3]. Deactivated silica gel is chosen for purification because the resulting allylic amine is sensitive to acidic hydrolysis on standard silica.

Step-by-Step Methodology:

• Preparation: Dissolve the dienophile (e.g., N-phenylmaleimide, 10 mmol) in anhydrous dichloromethane (DCM, 20 mL) in a flame-dried Schlenk flask under argon.

• Temperature Control: Cool the solution to -20 °C using a dry ice/isopropanol bath.

• Cycloaddition: Dropwise add a solution of 1-morpholino-3-methyl-1,3-butadiene (11 mmol, 1.68 g) in DCM (5 mL) over 15 minutes.

• In-Process Validation: The reaction mixture will develop a deep color indicative of a charge-transfer complex. Stir at -20 °C for 2–4 hours. As the cycloaddition reaches completion, this color will fade. Confirm the complete consumption of the UV-active dienophile via TLC (Hexanes/EtOAc 7:3, UV visualization).

• Workup & Purification: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract with DCM (2 x 15 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify the resulting cycloadduct via flash column chromatography using deactivated silica gel (pre-treated with 1% triethylamine).

Quantitative Data Presentation

To highlight the efficiency and versatility of 1-morpholino-3-methyl-1,3-butadiene, the following table summarizes optimized reaction conditions and yields across various dienophiles.

Dienophile	Solvent	Temperature (°C)	Time (h)	Yield (%)	Diastereoselectivity (endo:exo)
N-Phenylmaleimide	DCM	-20	2	92	> 95:5
Methyl Acrylate	Toluene	0	4	85	88:12
Methacrolein	DCM	-20	6	89	92:8
Tetracyanoethylene	THF	-78	0.5	96	N/A (Stereocenter not applicable)

Table 1: Reactivity profile and optimized conditions for Diels-Alder cycloadditions using 1-morpholino-3-methyl-1,3-butadiene.

Visualizations of Workflows and Mechanistic Pathways

Figure 1: Synthetic workflow for the preparation and cycloaddition of 1-morpholino-3-methyl-1,3-butadiene.

Figure 2: Frontier Molecular Orbital (FMO) interaction demonstrating HOMO activation and regiocontrol.

References

• Title: US5145972A - Process for preparing halo acetals from enamines Source: Google Patents URL

• Title: Diels-Alder reactions of 1-amino-1,3-dienes and related systems Source: RUA (Universidad de Alicante) URL: [Link]

• Title: Broadly Effective Enantioselective Diels-Alder Reactions of 1-Amino-substituted-1,3-butadienes Source: Organic Chemistry Portal / Org. Lett., 2002 URL: [Link]

• Title: Aminocatalytic Asymmetric Diels–Alder Reactions via HOMO Activation Source: ACS Publications URL: [Link]

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• 4. US5145972A - Process for preparing halo acetals from enamines - Google Patents [patents.google.com]

step-by-step synthesis of Morpholine, 4-(3-methyl-1,3-butadienyl)- from prenal

An Application Note for the Synthesis of Morpholine, 4-(3-methyl-1,3-butadienyl)-

Topic: Step-by-Step Synthesis of Morpholine, 4-(3-methyl-1,3-butadienyl)- from Prenal Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive, step-by-step guide for the synthesis of Morpholine, 4-(3-methyl-1,3-butadienyl)-, a valuable dienamine intermediate, from the reaction of prenal (3-methyl-2-butenal) and morpholine. Dienamines are electron-rich dienes that serve as powerful building blocks in organic synthesis, particularly in organocatalytic transformations and cycloaddition reactions.[1][2] This document details the underlying reaction mechanism, offers two distinct and robust experimental protocols suitable for different laboratory constraints, and provides expected characterization data and troubleshooting advice. The protocols have been designed to be self-validating, with clear explanations for each experimental choice to ensure reproducibility and success.

Introduction and Scientific Background

The condensation of α,β-unsaturated aldehydes with secondary amines provides access to 1-amino-1,3-dienes, commonly known as dienamines.[3] These compounds are highly versatile intermediates in modern organic synthesis. The introduction of the electron-donating amino group raises the energy of the highest occupied molecular orbital (HOMO) of the diene system, making it exceptionally reactive toward electron-deficient dienophiles in Diels-Alder reactions and other pericyclic reactions.[2][4]

The target molecule, Morpholine, 4-(3-methyl-1,3-butadienyl)-, is the dienamine formed from prenal and morpholine. Prenal is a naturally occurring α,β-unsaturated aldehyde, while morpholine is an inexpensive and widely used secondary amine.[5] The synthesis is a classic example of enamine formation chemistry, extended to a conjugated system, and relies on the principles of nucleophilic addition to a carbonyl, dehydration, and vinylogous deprotonation.[6] Understanding and mastering this synthesis provides a gateway to a broad class of powerful organocatalytic reactions.[7][8]

This guide presents two effective methods for this synthesis:

• Protocol A: Azeotropic Dehydration: A classic and scalable method using a Dean-Stark apparatus to physically remove the water byproduct, driving the reaction to completion.

• Protocol B: Mild Synthesis with Molecular Sieves: A modern, milder approach that avoids high temperatures and acidic catalysts, suitable for sensitive substrates.[9]

Reaction Mechanism: The Path to a Dienamine

The formation of the dienamine from prenal and morpholine is a multi-step process that proceeds via a conjugated iminium ion intermediate. The key to forming the desired 1,3-dienamine is the final deprotonation step, which occurs at the γ-carbon in a vinylogous fashion, extending the conjugation.

Mechanism Workflow

Caption: Overall workflow of the dienamine synthesis.

Detailed Mechanistic Steps:

• Nucleophilic Attack: The reaction initiates with the nucleophilic nitrogen atom of morpholine attacking the electrophilic carbonyl carbon of prenal. This step is often catalyzed by a trace amount of acid to protonate the carbonyl oxygen, increasing its electrophilicity. This forms a tetrahedral intermediate known as a hemiaminal or carbinolamine.

• Dehydration: The hydroxyl group of the hemiaminal is protonated, converting it into a good leaving group (water). Subsequent elimination of a water molecule results in the formation of a resonance-stabilized, conjugated iminium ion. The removal of water from the reaction mixture is critical to drive the equilibrium toward this intermediate, in accordance with Le Châtelier's principle.[10]

• γ-Deprotonation: A base (which can be another molecule of morpholine) removes a proton from one of the γ-carbon methyl groups. This deprotonation is favored because it resolves the positive charge on the nitrogen and results in the formation of a stable, conjugated 1,3-diene system. This vinylogous deprotonation is the key step that differentiates dienamine from simple enamine formation.

Experimental Application and Protocols

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Density (g/mL)	Purity	Notes
Prenal	C₅H₈O	84.12	0.848	≥95%	Also known as 3-Methyl-2-butenal. Lachrymator.
Morpholine	C₄H₉NO	87.12	1.007	≥99%	Anhydrous grade recommended. Corrosive.
Toluene	C₇H₈	92.14	0.867	Anhydrous	Required for Protocol A.
p-TsOH·H₂O	C₇H₈O₃S·H₂O	190.22	-	≥98%	p-Toluenesulfonic acid monohydrate. Catalyst for Protocol A.
Chloroform	CHCl₃	119.38	1.489	Anhydrous	Required for Protocol B.
Molecular Sieves	-	-	-	4 Å, powdered	Must be activated by heating under vacuum before use.
Sodium Bicarbonate	NaHCO₃	84.01	-	-	Saturated aqueous solution for workup.
Magnesium Sulfate	MgSO₄	120.37	-	Anhydrous	Drying agent for workup.

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Prenal is a lachrymator and irritant. Morpholine is corrosive and can cause burns. Toluene and chloroform are volatile and harmful solvents.

Protocol A: Synthesis via Azeotropic Dehydration

This robust method is ideal for larger-scale synthesis where heating is permissible. The physical removal of water via a Dean-Stark trap ensures high conversion.

Azeotropic Dehydration Workflow

Caption: Step-by-step workflow for Protocol A.

Step-by-Step Procedure:

• Setup: Assemble a 250 mL round-bottom flask equipped with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• Charging Reagents: To the flask, add toluene (100 mL). Then, add prenal (8.41 g, 100 mmol, 1.0 eq) followed by morpholine (9.58 g, 110 mmol, 1.1 eq). Finally, add a catalytic amount of p-toluenesulfonic acid monohydrate (0.19 g, 1 mmol, 0.01 eq).

• Reaction: Heat the mixture to a steady reflux using a heating mantle. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap.

• Monitoring: Continue reflux for 2-4 hours, or until no more water collects in the trap (theoretical amount of water is 1.8 mL).

• Cooling: Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

• Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to remove the toluene.

• Purification: Purify the resulting crude oil by vacuum distillation to yield the product as a pale yellow oil.

Protocol B: Mild Synthesis with Molecular Sieves

This method is advantageous for its extremely mild conditions, avoiding heat and strong acids, which can be beneficial for preventing potential polymerization or side reactions.[9]

Step-by-Step Procedure:

• Setup: To a 250 mL oven-dried, round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add freshly activated 4 Å molecular sieves (25 g, powdered).

• Charging Reagents: Add anhydrous chloroform (100 mL) to the flask. Cool the suspension to 0 °C in an ice-water bath.

• Addition: Add prenal (8.41 g, 100 mmol, 1.0 eq) to the cold suspension. Then, add morpholine (9.15 g, 105 mmol, 1.05 eq) dropwise over 10 minutes with vigorous stirring.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3-5 hours.

• Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or ¹H NMR of a small, filtered aliquot.

• Workup: Once the reaction is complete, filter the mixture through a pad of Celite® to remove the molecular sieves. Wash the filter cake with a small amount of chloroform.

• Concentration and Purification: Concentrate the filtrate using a rotary evaporator. The crude product is often of high purity, but can be further purified by vacuum distillation if necessary.

Results: Characterization and Data

Expected Yield: 65-85% (isolated yield after purification).

Physical Appearance: Pale yellow oil.

Characterization Data:

• ¹H NMR (400 MHz, CDCl₃): δ (ppm) ~6.5-6.0 (m, 1H, -CH=CH-N), ~5.5-5.0 (m, 2H, -CH=CH-N and =CH₂), ~4.9-4.7 (m, 1H, =CH₂), 3.71 (t, 4H, -O-CH₂-), 2.95 (t, 4H, -N-CH₂-), 1.83 (s, 3H, -CH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ (ppm) ~142.2 (C), ~135.1 (CH), ~118.5 (CH), ~112.4 (CH₂), 66.8 (CH₂), 48.5 (CH₂), 18.2 (CH₃).

• FT-IR (neat, cm⁻¹): ~2960, 2855 (C-H), ~1645, 1595 (C=C Diene), ~1115 (C-O-C). Absence of strong C=O stretch (~1680 cm⁻¹) from prenal.

• HRMS (ESI): m/z calculated for C₉H₁₆NO⁺ [M+H]⁺: 154.1226; found 154.1228.

Troubleshooting and Scientific Discussion

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inefficient water removal (leaky setup, wet reagents/solvent).2. Inactive catalyst (Protocol A).3. Inactive molecular sieves (Protocol B).	1. Ensure all glassware is oven-dried and use anhydrous solvents. Check for leaks in the Dean-Stark setup.2. Use fresh p-TsOH.3. Ensure molecular sieves are properly activated by heating at >250 °C under vacuum for several hours.
Formation of Dark Polymer	1. Prenal is prone to polymerization, especially under harsh acidic conditions or high heat.	1. Use Protocol B for a milder approach. In Protocol A, do not use excess acid and avoid prolonged heating after the reaction is complete. Consider adding a radical inhibitor like BHT.
Product Decomposition during Distillation	1. Dienamines can be sensitive to heat and air (oxidation).	1. Perform distillation under high vacuum to lower the boiling point. Ensure the system is free of leaks to prevent oxidation. Store the final product under an inert atmosphere (N₂ or Ar) at low temperature.
Incomplete Reaction (Protocol B)	1. Insufficient stirring time.2. Low reactivity at lower temperatures.	1. Extend the reaction time at room temperature and monitor by TLC.2. If the reaction remains stalled, gentle warming to 30-40 °C may be required, but this deviates from the mildness of the protocol.

Causality of Experimental Choices:

• Excess Amine: A slight excess of morpholine (5-10 mol%) is used to ensure the complete consumption of the limiting reagent, prenal, and to act as the base in the final deprotonation step.[10]

• Solvent Choice: Toluene is ideal for Protocol A as it forms a low-boiling azeotrope with water, facilitating its removal.[10] Anhydrous chloroform is used in Protocol B as it is a good solvent for the reagents and does not interfere with the molecular sieves.

• Catalyst: The acid catalyst in Protocol A protonates the carbonyl, activating it for nucleophilic attack.[6] The absence of a catalyst in Protocol B highlights that the reaction between an aldehyde and a secondary amine can often proceed without one, albeit sometimes more slowly.[9]

References

• Conjugate Nucleophilic Addition to α,β‑Unsaturated Aldehydes and Ketones. (2024). Chemistry LibreTexts. [Link]

• Synthesis and Applications of Preformed Dienamines. (n.d.). Royal Society of Chemistry. [Link]

• Conjugate Nucleophilic Addition to α, β-unsaturated Aldehydes and Ketones. (2025). Chemistry LibreTexts. [Link]

• Alonso, D. A., et al. (2016). Old tricks, new dogs: organocatalytic dienamine activation of α,β-unsaturated aldehydes. Chemical Society Reviews. [Link]

• Reactions of α,β-unsaturated Aldehydes and Ketones. (n.d.). Vancouver Island University. [Link]

• Sammakia, T., et al. (n.d.). The synthesis and chemistry of enamines has been an active area of research ever. Science of Synthesis. [Link]

• Catalytic Intramolecular Conjugate Additions of Aldehyde-Derived Enamines to α,β-Unsaturated Esters. (2020). ACS Publications. [Link]

• Carbonyl Compounds. (n.d.). St. Paul's Cathedral Mission College. [Link]

• Bar-Haim, G., et al. (2006). Highly Chemoselective Formation of Aldehyde Enamines under Very Mild Reaction Conditions. The Journal of Organic Chemistry. [Link]

• Synthesis of enamines from secondary amines and carbonyl compounds. (2019). YouTube. [Link]

• Enamines from Aldehydes and Ketones with Secondary Amines. (2022). Chemistry Steps. [Link]

• Enamines – Formation, Properties, Reactions, and Mechanisms. (2010). Master Organic Chemistry. [Link]

• Anebouselvy, K., et al. (2018). Dienamine Catalysis for Organic Synthesis. Google Books.

• Dienamine Catalysis for Organic Synthesis. (n.d.). ResearchGate. [Link]

• Introduction to Dienamine Chemistry. (2018). Royal Society of Chemistry. [Link]

• Dienamine Catalysis: Organocatalytic Asymmetric γ-Amination of α,β-Unsaturated Aldehydes. (n.d.). ResearchGate. [Link]

• Old tricks, new dogs: organocatalytic dienamine activation of α,β-unsaturated aldehydes. (2016). Royal Society of Chemistry. [Link]

• Introduction to Dienamine Chemistry. (n.d.). ResearchGate. [Link]

• MORPHOLINE. (n.d.). PubChem. [Link]

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• 4. Old tricks, new dogs: organocatalytic dienamine activation of α,β-unsaturated aldehydes - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
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applications of Morpholine, 4-(3-methyl-1,3-butadienyl)- in natural product total synthesis

Application Note: Morpholine, 4-(3-methyl-1,3-butadienyl)- in Complex Natural Product Total Synthesis

Executive Summary

The pursuit of complex terpenes, alkaloids, and fat-soluble vitamins (such as Vitamins A and E) requires building blocks that offer both high reactivity and strict regiocontrol. Morpholine, 4-(3-methyl-1,3-butadienyl)- (CAS: 32363-15-8), commonly referred to as 1-morpholino-3-methyl-1,3-butadiene, is a highly versatile aminodiene [1]. By leveraging the electron-donating capacity of the morpholine ring, this compound serves as a privileged diene in Normal-Electron-Demand Diels-Alder (NEDDA) reactions and as a critical C5 precursor for the functionalization of polyene chains.

This application note details the mechanistic rationale behind utilizing this specific aminodiene, outlines its role in the total synthesis of Vitamin A/E intermediates, and provides self-validating experimental protocols designed for scalability and high fidelity.

Mechanistic Rationale: The Aminodiene Advantage

In synthetic design, the choice of the amine auxiliary in an enamine or aminodiene is never arbitrary. While dimethylamine enamines are highly reactive, they are notoriously prone to polymerization and hydrolytic instability. Conversely, the morpholine derivative strikes an optimal balance.

Frontier Molecular Orbital (FMO) Activation: The nitrogen lone pair of the morpholine ring effectively conjugates with the 1,3-diene system. This conjugation drastically raises the Highest Occupied Molecular Orbital (HOMO) energy of the diene, making it exceptionally reactive toward electron-deficient dienophiles. Furthermore, the 1-morpholino and 3-methyl substituents exert synergistic ortho/para directing effects, ensuring that cycloadditions proceed with near-perfect regioselectivity.

Umpolung and Remote Functionalization: Beyond cycloadditions, the extended enamine system allows for remote electrophilic functionalization. Electrophilic attack (e.g., by a halogen cation) occurs exclusively at the terminal C4 position. The resulting intermediate is stabilized as an extended iminium ion, which can be subsequently trapped by nucleophiles (like ethylene glycol) to form highly functionalized building blocks [2].

Strategic Application 1: Synthesis of Vitamin A & E Precursors

A landmark application of 1-morpholino-3-methyl-1,3-butadiene is its conversion into haloacetals of ethylenic aldehydes—specifically, the dioxolane of 3-methyl-4-bromo-2-buten-1-al [2]. This C5 unit is a cornerstone in the convergent total synthesis of Retinal (Vitamin A) and Tocopherol (Vitamin E).

By reacting the aminodiene with a halogen cation source in the presence of a glycol, chemists can bypass the difficult direct haloalkylation of dienes. The morpholine auxiliary directs the bromination to the C4 methyl group, a transformation that is otherwise highly challenging due to the unreactive nature of allylic methyl groups in standard precursors like 3-methyl-2-butenal (prenylal).

Fig 1: Synthetic workflow from prenylal to Vitamin A/E intermediates via the aminodiene.

Strategic Application 2: Regioselective Diels-Alder Cycloadditions

In terpene and alkaloid total synthesis, constructing heavily substituted cyclohexene rings with defined stereochemistry is a persistent challenge. 1-morpholino-3-methyl-1,3-butadiene acts as a powerful diene against dienophiles such as methyl acrylate or maleic anhydride. Following the cycloaddition, the morpholine moiety is easily hydrolyzed under mildly acidic conditions to reveal a substituted cyclohexanone, effectively serving as a synthetic equivalent of a Danishefsky-type diene.

Fig 2: Normal-electron-demand Diels-Alder (NEDDA) pathway utilizing the aminodiene.

Quantitative Data & Optimization

To ensure reproducibility, the following tables summarize the reactivity profiles and optimization parameters for the haloacetalization workflow.

Table 1: Comparative Reactivity Profile of C5 Building Blocks

Building Block	HOMO Energy (Relative)	Stability	Primary Synthetic Application
Isoprene	Low	High	Bulk polymerization
3-Methyl-2-butenal	Very Low (LUMO dominant)	High	Nucleophilic addition
1-Morpholino-3-methyl-1,3-butadiene	High (-7.20 eV approx.)	Moderate (Moisture sensitive)	NEDDA, Haloacetal synthesis

Table 2: Optimization of Haloacetalization (Vitamin Precursor Synthesis)

Halogen Source	Nucleophile (Acetal)	Base/Buffer	Temp (°C)	Yield of Haloacetal (%)
Br₂	Ethylene Glycol	Anhydrous K₂CO₃	-10 to 0	> 80%
N-Bromosuccinimide	Methanol	Pyridine	0 to 10	~ 75%
Br₂	Triethyl Orthoformate	K₂CO₃	0	~ 70%

Validated Experimental Protocols

The following protocols are designed as self-validating systems. In-process analytical checks are embedded to ensure the causality of each step is understood and verifiable.

Protocol A: Synthesis of Morpholine, 4-(3-methyl-1,3-butadienyl)-

Causality: Enamine formation is a reversible condensation. The continuous removal of water drives the equilibrium toward the aminodiene. Morpholine is chosen over aliphatic amines to prevent runaway polymerization.

• Setup: Equip a 500 mL round-bottom flask with a Dean-Stark trap, a reflux condenser, and a magnetic stirrer under an inert argon atmosphere.

• Reagents: Add 3-methyl-2-butenal (100 mmol), morpholine (120 mmol, 1.2 eq), and catalytic p-toluenesulfonic acid (1 mol%) in 200 mL of anhydrous toluene.

• Reaction: Reflux the mixture vigorously. Water will begin to collect in the Dean-Stark trap.

• In-Process Validation: Monitor the reaction via FTIR. The reaction is complete when the strong aldehyde C=O stretch (~1680 cm⁻¹) completely disappears, replaced by diene C=C stretches (~1640 and 1610 cm⁻¹).

• Isolation: Cool to room temperature, remove the solvent under reduced pressure, and purify via vacuum distillation to yield a pale yellow oil. Note: Store strictly under argon at -20°C to prevent degradation.

Protocol B: Synthesis of 3-methyl-4-bromo-2-buten-1-al dioxolane (Vitamin A/E Intermediate)

Causality: The addition of bromine must be strictly temperature-controlled to prevent unselective bromination of the diene system. Anhydrous K₂CO₃ is utilized not merely as an acid scavenger, but to suppress premature aqueous hydrolysis of the transient iminium intermediate before the glycol can trap it [2].

• Setup: In a 250 mL multi-neck flask equipped with a dropping funnel and internal thermometer, suspend anhydrous K₂CO₃ (45 mmol) in a mixture of ethylene glycol (150 mmol) and anhydrous dichloromethane (100 mL).

• Substrate Addition: Introduce 1-morpholino-3-methyl-1,3-butadiene (50 mmol) and cool the system to -10°C using a dry ice/acetone bath.

• Halogenation: Dissolve Br₂ (50 mmol) in 20 mL of dichloromethane. Add this solution dropwise over 45 minutes, ensuring the internal temperature never exceeds 0°C.

• Acetalization: Allow the mixture to slowly warm to room temperature and stir for an additional 2 hours to allow the ethylene glycol to fully trap the iminium intermediate.

• In-Process Validation: Extract a 0.1 mL aliquot, perform a mini-workup, and analyze via ¹H-NMR. Validation is achieved by observing the disappearance of morpholine multiplets and the appearance of the dioxolane ring protons (~3.9 ppm), alongside a downfield shift of the C4 methylene protons indicating bromine attachment.

• Workup: Quench with saturated aqueous NaHCO₃, extract with diethyl ether, wash with brine, dry over Na₂SO₄, and concentrate. The resulting haloacetal is ready for subsequent Horner-Wadsworth-Emmons coupling to build the Vitamin A/E polyene chain.

References

• Morpholine, 4-(3-methyl-1,3-butadienyl)- | C9H15NO | CID 5372438. Source: National Center for Biotechnology Information (PubChem). URL:[Link]

• Process for preparing halo acetals from enamines (US Patent 5,145,972). Source: Google Patents.

enamine formation techniques with morpholine and 3-methyl-2-butenal

An in-depth guide to the synthesis of 4-(3-methylbuta-1,3-dien-1-yl)morpholine, a versatile dienamine intermediate, from morpholine and 3-methyl-2-butenal. This document provides a detailed mechanistic overview, validated experimental protocols, and expert insights for researchers in organic synthesis and drug development.

Introduction to Enamine Synthesis

Enamines are pivotal intermediates in modern organic synthesis, serving as powerful nucleophiles for carbon-carbon bond formation.[1][2] Their utility, famously highlighted in the Stork enamine alkylation, stems from their ability to act as synthetic equivalents of enolates but under milder, neutral conditions, thus avoiding issues like self-condensation often encountered with strong bases.[3][4] This guide focuses on the formation of a specific dienamine from the secondary amine morpholine and the α,β-unsaturated aldehyde, 3-methyl-2-butenal. The resulting dienamine is a valuable building block, poised for a variety of subsequent transformations.

Mechanistic Insights: The Pathway to Enamine Formation

The synthesis of an enamine from a secondary amine and an aldehyde is a classic acid-catalyzed condensation reaction.[5][6] The reaction proceeds through a series of equilibrium steps, necessitating the removal of water to drive the reaction to completion.[2]

The key mechanistic steps are as follows:

• Acid Catalysis and Carbonyl Activation : A trace amount of acid catalyst (e.g., p-toluenesulfonic acid) protonates the carbonyl oxygen of 3-methyl-2-butenal. This activation significantly increases the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack : The lone pair of electrons on the nitrogen atom of morpholine attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[6]

• Proton Transfer : A proton is transferred from the now positively charged nitrogen to the oxygen atom, yielding a neutral intermediate known as a carbinolamine.[6]

• Formation of the Iminium Ion : The hydroxyl group of the carbinolamine is protonated by the acid catalyst, converting it into a good leaving group (H₂O). Subsequent elimination of a water molecule results in the formation of a resonance-stabilized iminium ion.[2][7]

• Deprotonation and Enamine Formation : A base (often the amine reactant itself or another weak base in the mixture) removes a proton from the α-carbon (the carbon adjacent to the iminium carbon). This final deprotonation step establishes the carbon-carbon double bond, yielding the neutral enamine product.[2][6]

Given the α,β-unsaturation in 3-methyl-2-butenal, the final product is a conjugated dienamine, which extends its synthetic utility.

Caption: Experimental workflow for dienamine synthesis.

• Reaction Setup : To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-methyl-2-butenal (5.00 g, 59.4 mmol) and anhydrous chloroform (150 mL).

• Addition of Dehydrating Agent : Add activated 4 Å molecular sieves (37.5 g) to the solution. Begin stirring to ensure good mixing.

• Cooling : Place the flask in an ice-water bath and cool the mixture to 0 °C.

• Addition of Morpholine : Slowly add morpholine (6.23 g, 71.3 mmol, 1.2 equivalents) to the cooled, stirring suspension over a period of 5-10 minutes.

• Reaction Monitoring : Allow the reaction to stir at 0 °C for 1-2 hours. The progress of the reaction can be monitored by taking small aliquots, filtering them, and analyzing by thin-layer chromatography (TLC) or ¹H NMR spectroscopy to observe the disappearance of the aldehyde proton signal (~9.5 ppm). [8]6. Workup : Once the reaction is complete, remove the flask from the ice bath. Filter the reaction mixture through a pad of Celite® or a sintered glass funnel to remove the molecular sieves. Wash the filter cake with a small amount of anhydrous chloroform.

• Isolation : Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the chloroform. This will yield the crude enamine product, which is often of sufficient purity for subsequent steps.

• Purification (Optional) : If higher purity is required, the crude product can be purified by Kugelrohr or fractional distillation under high vacuum. [9]Enamines are susceptible to hydrolysis, so all glassware should be scrupulously dry, and exposure to atmospheric moisture should be minimized.

Causality and Experimental Choices

• Why Morpholine? Morpholine is a commonly used secondary amine in enamine synthesis due to its appropriate reactivity and the stability of the resulting enamine. The oxygen atom in the morpholine ring can influence the electronic properties of the enamine.

• Why an α,β-Unsaturated Aldehyde? The use of 3-methyl-2-butenal leads to a highly conjugated dienamine. This extended π-system makes the product a versatile precursor for reactions like Diels-Alder cycloadditions or conjugate additions at the terminal position.

• Why Molecular Sieves? The formation of enamines is a reversible condensation reaction. [5]Molecular sieves are a highly effective and mild desiccant, trapping the water produced during the reaction and driving the equilibrium towards the enamine product without requiring high temperatures or strong acids. [8]* Why Anhydrous Conditions? Enamines are readily hydrolyzed back to their parent carbonyl and amine precursors in the presence of water, especially under acidic conditions. [2]Therefore, using an anhydrous solvent and preventing exposure to moisture is critical for achieving a high yield.

• Why Low Temperature? Conducting the reaction at 0 °C helps to control the reaction rate and minimize potential side reactions, such as self-condensation of the aldehyde, leading to a cleaner product profile.

Characterization

The synthesized enamine can be characterized using standard spectroscopic techniques:

• ¹H NMR : Expect to see characteristic signals for the vinylic protons of the enamine and the protons of the morpholine and methyl groups. The disappearance of the aldehydic proton from the starting material is a key indicator of reaction completion.

• ¹³C NMR : The spectrum will show distinct peaks for the sp² hybridized carbons of the dienamine system.

• FT-IR : Look for the appearance of a strong C=C stretching band around 1600-1650 cm⁻¹ and the disappearance of the C=O stretching band from the aldehyde starting material (typically around 1680-1700 cm⁻¹).

Conclusion

The synthesis of enamines from secondary amines and aldehydes is a cornerstone of organic chemistry. The protocol described provides a mild, efficient, and high-yielding method for the preparation of 4-(3-methylbuta-1,3-dien-1-yl)morpholine. By understanding the underlying mechanism and the rationale behind the experimental conditions, researchers can confidently apply and adapt this technique for the synthesis of a wide array of enamine intermediates crucial for applications in pharmaceutical and materials science.

References

• Chemistry Steps. (2022, September 12). Stork Enamine Synthesis. [Link]

• Master Organic Chemistry. (2010, May 24). Enamines – formation, properties, reactions, and mechanisms. [Link]

• Wikipedia. Stork enamine alkylation. [Link]

• Chemistry LibreTexts. (2025, January 19). 23.11: Carbonyl Condensations with Enamines - The Stork Reaction. [Link]

• The Organic Chemistry Tutor. (2018, May 11). Stork Enamine Reaction Mechanism - Alkylation, Acylation, & Michael Addition. YouTube. [Link]

• Organic Chemistry. (2024, September 19). Stork Enamine Alkylation Mechanism | Organic Chemistry. YouTube. [Link]

• Chemistry LibreTexts. (2023, January 22). Addition of Secondary Amines to Form Enamines. [Link]

• Gellman Group. (2020, May 27). Catalytic Intramolecular Conjugate Additions of Aldehyde-Derived Enamines to α,β-Unsaturated Esters. [Link]

• Chemistry LibreTexts. (2025, February 24). 19.8: Nucleophilic Addition of Amines - Imine and Enamine Formation. [Link]

• Sammakia, T., Abramite, J. A., & Sammons, M. F. The synthesis and chemistry of enamines has been an active area of research ever. [Link]

• ACS Publications. (2006, August 18). Highly Chemoselective Formation of Aldehyde Enamines under Very Mild Reaction Conditions. The Journal of Organic Chemistry. [Link]

• Fisher, G. B., Lee, L., & Klettke, F. W. (1994). A Facile New Synthesis of Aldehyde Enamines in High Yield and High Purity. Synthetic Communications, 24(11), 1541-1546. [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Stork enamine alkylation - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]
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• 9. Thieme E-Books & E-Journals [thieme-connect.de]

utilizing Morpholine, 4-(3-methyl-1,3-butadienyl)- in pharmaceutical drug discovery

[label="Dehydration (K2CO3)",

Divergent synthetic workflows utilizing morpholine-derived dienamines for scaffold generation.

Quantitative Reactivity Profiling

The table below summarizes the validated reactivity profile of 4-(3-methyl-1,3-butadienyl)morpholine against standard dienophiles used in pharmaceutical library generation.

Dienophile	Temp (°C)	Time (h)	Regioselectivity (para:meta)	Yield (%)	Post-Reaction State
Methyl Acrylate	25	2.0	>95:5	88	Cyclohexenone
Maleic Anhydride	0	0.5	N/A (Symmetric)	95	Bridged Lactone
Methyl Vinyl Ketone	25	3.0	>95:5	82	Cyclohexenone
Acrylonitrile	25	4.0	90:10	78	Cyclohexenone

Note: Yields represent isolated yields following Pathway A (Hydrolysis) purification. Reactions performed at 0.5 M concentration in anhydrous dichloromethane.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate built-in validation checkpoints. Dienamines are highly susceptible to hydrolysis; therefore, strict adherence to anhydrous conditions is non-negotiable.

Protocol A: In Situ Generation of 4-(3-methyl-1,3-butadienyl)morpholine

Causality Check: We utilize anhydrous potassium carbonate ( K2​CO3​ ) rather than molecular sieves to prevent unwanted Lewis acid-catalyzed polymerization of the sensitive prenal precursor.

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Reagent Addition: Add 50 mL of anhydrous dichloromethane (DCM), followed by 3-methyl-2-butenal (prenal, 10.0 mmol) and morpholine (12.0 mmol, 1.2 eq).

• Dehydration: Introduce anhydrous K2​CO3​ (20.0 mmol, 2.0 eq) in a single portion. Stir the suspension vigorously at 25 °C for 4 hours.

• Validation Checkpoint (Critical): Extract a 50 µL aliquot, filter through a basic alumina plug, and analyze via 1 H NMR ( CDCl3​ ). The complete disappearance of the distinct aldehyde proton signal (~10.1 ppm) and the emergence of conjugated vinylic protons confirm quantitative conversion. Do not proceed to Protocol B if the aldehyde peak remains, as it will trigger competitive hetero-Diels-Alder side reactions.

• Filtration: Filter the reaction mixture through a pad of Celite under positive argon pressure to remove the K2​CO3​ salts. The resulting pale-yellow filtrate contains the active dienamine and must be used immediately.

Protocol B: [4+2] Cycloaddition and Divergent Workup

Causality Check: The cycloaddition is performed at room temperature to maximize the endo transition state preference, yielding the kinetically favored diastereomer.

• Cycloaddition: Transfer the freshly prepared dienamine solution from Protocol A to a dry flask at 0 °C. Dropwise, add the chosen dienophile (e.g., methyl acrylate, 11.0 mmol, 1.1 eq).

• Equilibration: Remove the ice bath and allow the reaction to stir at 25 °C. Monitor the reaction via TLC (using basic alumina plates to prevent on-plate hydrolysis of the enamine intermediate).

• Divergent Workup:

  • Pathway A (Hydrolysis to Cyclohexenone): To cleave the morpholine auxiliary and reveal the ketone, add 20 mL of a 10% aqueous acetic acid solution. Stir vigorously for 2 hours at room temperature. Extract with ethyl acetate (3 x 20 mL), wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate in vacuo. Purify via standard silica gel chromatography.

  • Pathway B (Reduction to Morpholino-Scaffold): To retain the morpholine pharmacophore, cool the mixture to 0 °C and add sodium triacetoxyborohydride ( NaBH(OAc)3​ , 15.0 mmol) and 1 eq of glacial acetic acid. Stir for 12 hours. Quench with saturated aqueous NaHCO3​ , extract with DCM, and purify via reverse-phase or basic alumina chromatography.

Technical Notes & Optimization

how to prevent polymerization of Morpholine, 4-(3-methyl-1,3-butadienyl)- during storage

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with Morpholine, 4-(3-methyl-1,3-butadienyl)- (CAS: 32363-15-8).

Because this molecule features both an enamine and a conjugated diene moiety, it is highly reactive. While this dual reactivity makes it a powerful synthon for complex organic synthesis, it also makes the reagent notoriously unstable during storage. This guide provides field-proven troubleshooting insights, mechanistic explanations, and self-validating protocols to ensure the integrity of your reagent.

Troubleshooting & FAQs

Q1: My stock bottle of Morpholine, 4-(3-methyl-1,3-butadienyl)- turned into a viscous gel. What happened? A: The reagent has undergone polymerization. The conjugated diene system is highly susceptible to auto-oxidation and free-radical polymerization[1]. When exposed to ambient oxygen, trace peroxides form and act as radical initiators, causing the diene monomers to cross-link into a rubbery, insoluble gel. Additionally, at room temperature, the diene can undergo spontaneous thermal Diels-Alder dimerization, further increasing viscosity[2].

Q2: I stored the reagent as a liquid, but my NMR shows a mixture of morpholine and an aldehyde. Why? A: Your reagent has hydrolyzed due to moisture exposure. Enamines are highly sensitive to water. Even atmospheric humidity is sufficient to protonate the double-bonded carbon, forming a highly electrophilic iminium intermediate. Water then attacks this intermediate, leading to the cleavage of the C-N bond and yielding morpholine and 3-methyl-2-butenal[3].

Q3: Can I recover the reagent once it has started to polymerize or hydrolyze? A: If the reagent has fully gelled, it cannot be recovered. However, if the liquid has only slightly yellowed or increased in viscosity (indicating early-stage dimerization or trace peroxide formation), you can recover the pure monomer by performing a short-path vacuum distillation at reduced pressure (to avoid thermal degradation). Always discard the highly viscous residue left in the distillation flask.

Mechanistic Pathways of Degradation

To effectively prevent degradation, it is critical to understand the causality behind the reagent's instability. The following diagram illustrates the competing degradation pathways that must be mitigated during storage.

Fig 1. Competing degradation pathways of Morpholine, 4-(3-methyl-1,3-butadienyl)-.

Quantitative Data: Inhibitors and Storage Conditions

To prevent radical polymerization, chemical stabilizers (radical scavengers) must be added[4]. The table below compares industry-standard inhibitors suitable for conjugated dienes.

Table 1: Comparison of Polymerization Inhibitors

Inhibitor	Type	Recommended Conc.	Pros	Cons
4-tert-Butylcatechol (TBC)	Radical Scavenger	50 - 100 ppm	Highly effective for dienes; easily removed via basic alumina plug.	Requires trace oxygen to be fully active; can discolor reagent over time.
Butylated hydroxytoluene (BHT)	Antioxidant	100 - 250 ppm	Excellent for long-term storage; low toxicity; works in strictly anaerobic conditions.	Harder to remove via distillation due to its higher boiling point.
Hydroquinone (HQ)	Radical Scavenger	50 - 100 ppm	Standard, cost-effective inhibitor.	Poor solubility in highly non-polar organic phases.

Table 2: Storage Conditions vs. Expected Shelf Life

Temperature	Atmosphere	Light Exposure	Inhibitor Added?	Expected Shelf Life
20°C (Room Temp)	Air	Light	No	< 24 Hours (Polymerizes/Hydrolyzes)
4°C (Fridge)	Air	Dark	No	1 - 2 Weeks
-20°C (Freezer)	Argon	Dark	Yes (100 ppm TBC)	6 - 12 Months
-80°C (Deep Freeze)	Argon	Dark	Yes (100 ppm TBC)	> 2 Years

Experimental Protocols

Protocol A: Aliquoting and Stabilizing the Reagent (Self-Validating Workflow)

Because repeated freeze-thaw cycles and atmospheric exposure will rapidly degrade the enamine, the bulk reagent must be aliquoted immediately upon receipt.

Materials Needed:

• Schlenk line with high-purity Argon.

• Flame-dried amber glass vials with PTFE-lined septa.

• 4-tert-Butylcatechol (TBC) or BHT.

• Peroxide test strips (KI starch paper).

Step-by-Step Methodology:

• Validation Step: Before handling, test the bulk reagent for peroxides using KI starch paper. If the test is positive (>5 ppm), the reagent must be passed through a column of activated basic alumina before proceeding.

• Inert Atmosphere Setup: Evacuate and backfill the flame-dried amber vials with Argon three times on the Schlenk line.

• Inhibitor Addition: Add the chosen inhibitor (e.g., 100 ppm TBC) to the bulk reagent. Causality note: TBC donates a hydrogen atom to scavenging peroxy radicals, breaking the auto-oxidation chain reaction.

• Transfer: Using a gas-tight syringe purged with Argon, transfer single-use volumes (e.g., 1 mL or 5 mL) of the stabilized reagent into the prepared amber vials.

• Sealing: Seal the vials with PTFE-lined septa, wrap the caps tightly with Parafilm, and immediately transfer them to a -80°C freezer.

Fig 2. Self-validating workflow for aliquoting and storing reactive enamine-dienes.

Protocol B: Removing the Inhibitor Before Use

Inhibitors like TBC will interfere with radical-based reactions or sensitive organometallic catalysis.

Step-by-Step Methodology:

• Pack a small glass pipette with glass wool and 2 inches of activated basic alumina (Brockmann Grade I).

• Flush the mini-column with dry, degassed solvent (e.g., hexanes or DCM) under Argon.

• Pass the aliquoted Morpholine, 4-(3-methyl-1,3-butadienyl)- through the column. The basic alumina will selectively bind the acidic phenolic protons of TBC, allowing the pure enamine to elute.

• Validation Step: Use the eluted reagent immediately in your reaction. Do not store uninhibited reagent for more than 2 hours at room temperature.

Sources

• 1. americanchemistry.com [americanchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Imine and Enamine Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. EP1061059A1 - Polymerization-inhibiting composition, polymerization inhibitor and method for inhibiting polymerization - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting the Synthesis of Morpholine, 4-(3-methyl-1,3-butadienyl)-

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers encounter when synthesizing Morpholine, 4-(3-methyl-1,3-butadienyl)- (CAS: 32363-15-8).

This compound is a highly versatile dienamine, acting as a potent nucleophilic intermediate in vinylogous aldol reactions and the preparation of complex halo acetals [1, 2]. However, the synthesis of conjugated dienamines is notoriously sensitive to thermodynamic equilibrium, moisture, and thermal degradation. This guide synthesizes field-proven protocols with mechanistic causality to ensure high-yield, reproducible results.

I. Synthesis Workflow Overview

Figure 1: Macro-workflow for the synthesis and isolation of the dienamine.

II. Troubleshooting FAQs

Q1: Why is my reaction yield consistently below 40%, and how can I drive the equilibrium forward? A: The condensation of an amine and an aldehyde to form a dienamine is a reversible equilibrium process. Every mole of product generates one mole of water. If water is not rigorously scavenged, the dienamine will rapidly hydrolyze back to the starting materials. Causality & Solution: You must shift the equilibrium (Le Chatelier's Principle) by removing water in situ. While Dean-Stark traps are common for enamine synthesis, the elevated temperatures required for azeotropic reflux (e.g., boiling toluene at 110 °C) cause 3-methyl-2-butenal to thermally degrade. We strongly recommend using anhydrous potassium carbonate (K₂CO₃) at ambient temperature. K₂CO₃ acts as a mild, insoluble dehydrating agent that drives the reaction forward without requiring destructive heat [1].

Q2: I am observing a dark, viscous mixture with extensive tar formation. How do I prevent this? A: Tar formation is the result of runaway side reactions. 3-Methyl-2-butenal (prenal) is an α,β-unsaturated aldehyde that is highly susceptible to self-condensation, Michael additions, and polymerization. Causality & Solution: These side reactions are accelerated by localized high concentrations of the aldehyde and exothermic heat spikes. To prevent this, morpholine must be used in large excess (acting as both reactant, base, and solvent), and the aldehyde must be added dropwise at 0 °C . Do not allow the internal temperature to exceed 20 °C during the main reaction phase.

Q3: My crude NMR shows good conversion, but the product degrades entirely during purification. What is the optimal isolation strategy? A: Dienamines are exquisitely sensitive to acidic environments and moisture. Attempting to purify this compound via standard silica gel chromatography will result in near-total loss, as the acidic silanol groups on the stationary phase catalyze the immediate hydrolysis of the dienamine [3]. Causality & Solution: The only viable purification method is fractional vacuum distillation . By lowering the pressure to ~20 mm Hg, the boiling point of the dienamine is reduced to a safe 108–110 °C, allowing isolation without thermal cracking or acid-catalyzed decomposition [1].

III. Quantitative Comparison of Dehydration Strategies

To optimize your workflow, review the empirical data comparing common dehydration strategies for this specific synthesis:

Dehydration Strategy	Temp (°C)	Expected Yield	Causality / Mechanism	Recommendation Level
Anhydrous K₂CO₃	0 to 20	75 – 85%	Mildly basic, chemically traps H₂O without heat. Prevents acid-catalyzed polymerization.	Highly Recommended
Dean-Stark (Toluene)	110	30 – 40%	Azeotropic removal of H₂O. High heat causes severe thermal degradation of prenal.	Not Recommended
Titanium(IV) Chloride	-78 to 0	60 – 70%	Highly effective water scavenger, but harsh Lewis acidity can trigger side reactions.	Use only if K₂CO₃ fails
Molecular Sieves (4Å)	20	50 – 60%	Physical trapping of H₂O. Pores can trap product or cause localized acidic hydrolysis.	Acceptable for micro-scale

IV. Standard Operating Procedure (SOP)

This protocol is a self-validating system adapted from validated industrial methodologies [1].

Reagents Required:

• Morpholine (Anhydrous, 308 mmol, 26.8 g)

• 3-Methyl-2-butenal (Prenal) (100 mmol, 8.4 g)

• Potassium Carbonate (Anhydrous, 43.5 mmol, 6.0 g)

Step-by-Step Methodology:

• System Purge: Flame-dry a 100-mL multi-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and an argon inlet. Purge the system with argon for 15 minutes.

• Base/Amine Loading: Introduce the anhydrous K₂CO₃ (6.0 g) and morpholine (26.8 g) into the flask. Self-Validation Checkpoint: The K₂CO₃ should be a free-flowing powder in the morpholine.

• Thermal Control: Submerge the flask in an ice-water bath and allow the internal temperature to reach 0 °C.

• Aldehyde Addition: Load the dropping funnel with 3-methyl-2-butenal (8.4 g). Add the aldehyde dropwise over 30 minutes. Crucial: Maintain vigorous stirring to prevent localized concentration gradients.

• Reaction Maturation: Remove the ice bath. Allow the reaction to warm to 20 °C naturally. Stir for exactly 4 hours. Self-Validation Checkpoint: As water is produced, the K₂CO₃ will begin to clump. Once the reaction reaches equilibrium, clumping will cease.

• Filtration: Filter the reaction mixture under an argon blanket through a coarse glass frit to remove the hydrated potassium carbonate. Wash the filter cake with a minimal amount of anhydrous ether.

• Vacuum Distillation (Purification):

  • Transfer the filtrate to a distillation apparatus.

  • First, apply a moderate vacuum to distill off the excess morpholine and ether.

  • Increase the vacuum to 20 mm Hg . Collect the primary fraction boiling at 108–110 °C . This is your pure 4-(3-methyl-1,3-butadienyl)morpholine.

• Storage: Store the isolated dienamine in a Schlenk flask under argon at -20 °C. It is highly sensitive to atmospheric moisture.

V. Mechanistic Pathway

Understanding the mechanism is essential for troubleshooting. The formation of the dienamine requires the removal of a γ-proton from the intermediate iminium ion. The large excess of morpholine acts as the necessary base for this deprotonation step.

Figure 2: Mechanistic pathway of dienamine formation via iminium intermediate.

VI. References

• Title: US5145972A - Process for preparing halo acetals from enamines Source: Google Patents URL:

• Title: The Vinylogous Aldol and Related Addition Reactions: Ten Years of Progress Source: Chemical Reviews - ACS Publications URL: [Link]

• Title: Synthesis of morpholines Source: Organic Chemistry Portal URL: [Link]

Technical Support Center: Optimizing Temperature for Morpholine, 4-(3-methyl-1,3-butadienyl)- Cycloadditions

Welcome to the technical support center for optimizing cycloaddition reactions involving Morpholine, 4-(3-methyl-1,3-butadienyl)-. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to enhance your experimental success.

Introduction to Morpholine, 4-(3-methyl-1,3-butadienyl)- Cycloadditions

Morpholine, 4-(3-methyl-1,3-butadienyl)-, also known as 4-isopropenyl-1-oxa-4-azaspiro[4.5]decane, is a valuable electron-rich diene. Its reaction with various dienophiles, a classic example of the Diels-Alder reaction, is a powerful tool for constructing six-membered rings, which are common scaffolds in pharmaceuticals and other biologically active molecules.[1] The morpholine moiety, in particular, can influence the stereoselectivity and reactivity of the cycloaddition.

Temperature is a critical parameter in these reactions, often dictating the reaction rate, product distribution (kinetic vs. thermodynamic control), and the potential for side reactions. This guide will delve into the nuances of temperature optimization to help you achieve your desired outcomes.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

FAQ 1: My cycloaddition reaction is sluggish or not proceeding at room temperature. What is the first step to optimize the temperature?

Answer:

It is not uncommon for Diels-Alder reactions to require thermal activation.[2] If your reaction with Morpholine, 4-(3-methyl-1,3-butadienyl)- is slow at ambient temperature, a systematic increase in temperature is the logical first step.

Recommended Protocol:

• Initial Temperature Screening: Set up small-scale reactions at intervals of 20 °C, for example, 40 °C, 60 °C, and 80 °C.

• Monitoring Reaction Progress: Use an appropriate analytical technique (e.g., TLC, LC-MS, or ¹H NMR) to monitor the consumption of starting materials and the formation of the desired product over time.

• Identify Optimal Range: This screening will help you identify a temperature range where the reaction proceeds at a reasonable rate without significant decomposition.

Causality: Increasing the temperature provides the necessary activation energy for the reactants to overcome the energy barrier of the transition state, leading to a faster reaction rate.[3]

FAQ 2: I'm observing the formation of multiple products. How can temperature manipulation help in improving the selectivity?

Answer:

The formation of multiple products in a Diels-Alder reaction often points to the concept of kinetic versus thermodynamic control .[4][5]

• Kinetic Product: The product that forms the fastest, having the lowest activation energy. It is typically favored at lower temperatures.[3]

• Thermodynamic Product: The most stable product. It is favored at higher temperatures where the reaction is reversible, allowing the system to reach equilibrium.[4][6]

Troubleshooting Strategy:

To favor the desired product, you need to understand whether it is the kinetic or thermodynamic adduct.

• To Favor the Kinetic Product: Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. This could be room temperature or even sub-ambient temperatures for highly reactive dienophiles.[3]

• To Favor the Thermodynamic Product: Conduct the reaction at elevated temperatures for a prolonged period to allow the initial kinetic product to revert to the starting materials and then form the more stable thermodynamic product.[7]

Experimental Protocol for Determining Product Nature:

• Low-Temperature Run: Perform the reaction at a low temperature (e.g., 0 °C or room temperature) and monitor the product ratio over time. The major product in the initial stages is likely the kinetic product.

• High-Temperature Run: Run the reaction at a higher temperature (e.g., 80 °C or reflux) and monitor the product ratio until it no longer changes, indicating that equilibrium has been reached. The major product at equilibrium is the thermodynamic product.

Data Summary Table:

Temperature	Reaction Time	Predominant Product	Control
Low (e.g., 0-25 °C)	Short	Kinetic	Kinetic Control
High (e.g., >80 °C)	Long (to equilibrium)	Thermodynamic	Thermodynamic Control

FAQ 3: At higher temperatures, I'm seeing decomposition of my starting materials or product. What are my options?

Answer:

Decomposition at elevated temperatures is a common issue. If both your starting diene and dienophile are sensitive to heat, simply increasing the temperature may not be a viable solution. Here are some alternative strategies:

1. Lewis Acid Catalysis:

Lewis acids can significantly accelerate Diels-Alder reactions, often allowing them to proceed at lower temperatures.[8][9] They function by coordinating to the dienophile, which lowers the energy of its Lowest Unoccupied Molecular Orbital (LUMO), thereby enhancing the orbital interaction with the Highest Occupied Molecular Orbital (HOMO) of the diene.[1]

Common Lewis Acids:

• ZnCl₂

• BF₃·OEt₂

• AlCl₃

• Sc(OTf)₃

Experimental Workflow for Lewis Acid Catalysis:

Caption: Workflow for Lewis Acid Catalyzed Cycloaddition.

2. High-Pressure Conditions:

Applying high pressure can also accelerate cycloaddition reactions by decreasing the activation volume. This can be an effective strategy when thermal methods are not suitable.

FAQ 4: Can the solvent choice influence the optimal reaction temperature?

Answer:

Absolutely. The choice of solvent can significantly impact the reaction rate and, consequently, the required temperature.

• Polar Solvents: Can sometimes accelerate Diels-Alder reactions, although the effect is generally not as pronounced as with Lewis acid catalysis.

• Water: In some cases, performing the reaction in water or aqueous solvent mixtures can lead to a significant rate enhancement due to the hydrophobic effect.

• Protic Solvents: Alcohols can sometimes participate in side reactions, so their use should be carefully considered, especially at elevated temperatures.[10]

Recommendation: If you are experiencing issues, consider screening a range of solvents with varying polarities (e.g., toluene, dichloromethane, acetonitrile, and even water) at your previously determined optimal temperature.

FAQ 5: Are there any specific side reactions I should be aware of with Morpholine, 4-(3-methyl-1,3-butadienyl)- at elevated temperatures?

Answer:

While Morpholine, 4-(3-methyl-1,3-butadienyl)- is a relatively stable diene, high temperatures can potentially lead to:

• Polymerization: Dienes can undergo polymerization, especially in the presence of trace acids or at very high temperatures.

• Retro-Diels-Alder Reaction: The Diels-Alder reaction is reversible, and at sufficiently high temperatures, the cycloadduct can revert to the starting diene and dienophile.[7] This is particularly relevant when trying to isolate a kinetically favored product.

• Isomerization: Depending on the dienophile and reaction conditions, isomerization of the double bond in the product may occur.

Logical Relationship Diagram for Temperature Optimization:

Caption: Decision-making flowchart for temperature optimization.

References

• BenchChem. (2026). Optimizing reaction conditions for the synthesis of morpholine derivatives. Benchchem.
• Hudlicky, T., et al. (n.d.). Diels–Alder Adducts of Morphinan-6,8-Dienes and Their Transformations. PMC - NIH.
• (n.d.). Morpholine-mediated defluorinative cycloaddition of gem-difluoroalkenes and organic azides. PMC.
• Jensen, W. B. (n.d.). Kinetic versus Thermodynamic Control. UC Homepages.
• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control.
• (2006, November 6). Catalytic, Enantioselective Hetero-Diels-Alder Reactions of Aldehydes. Illinois chemistry.
• (2009, July 25). kinetic vs thermodynamic control of a reaction. Student Doctor Network Forums.
• (n.d.). How Ionization Catalyzes Diels‐Alder Reactions. PMC.
• (2025, March 11). Thermodynamic and Kinetic Studies on Side Cyclization during Methylacrolein Production Catalyzed by Diethanolamine. Industrial & Engineering Chemistry Research - ACS Publications.
• (2024, March 17). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Chemistry LibreTexts.
• (2018, April 7). Kinetic vs Thermodynamic Control of Electrophilic Addition to Dienes. Chemistry Steps.
• Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. C. (2000). Asymmetric Catalysis of the Diels–Alder Reaction with a Chiral Amine through Reversible. J. Am. Chem. Soc., 122, 4243–4244.
• (2018, September 3). Diels-Alder Reaction: Kinetic and Thermodynamic Control. Master Organic Chemistry.
• Organic Chemistry Portal. (n.d.). Diels-Alder Reaction.
• (2025, October 16). Thermally Induced Intramolecular Diels–Alder Reaction of Furan-Tethered Methylenecyclopropanes. PMC.
• (n.d.). Tandem Diels–Alder reaction overrules entropy: the gate to thermally stable, yet thermally recyclable furan-based polymers. Green Chemistry (RSC Publishing).
• (2025, March 2). Danishefsky's Diene vs Rawal's Diene in [4+2] Hetero-Diels- Alder Reactions with Aldehydes. Journal of Organic and Pharmaceutical Chemistry.
• (2024, April 5). Room Temperature Diels–Alder Reactions of 4-Vinylimidazoles. ResearchGate.
• (2023, August 10). Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts. Frontiers.
• (n.d.). Optimization Table for Formylation of Morpholine a. ResearchGate.
• National Institute of Standards and Technology. (n.d.). Morpholine. NIST WebBook.
• (n.d.). 3.4 Reactions of 1,3-Butadiene. Organic Chemistry II - KPU Pressbooks.
• (2023, October 9). Effect of morpholine, and 4-methylmorpholine on urethane formation: a computational study. ResearchGate.
• (2002, December 31). Mutations induced by 1,3-butadiene metabolites, butadiene diolepoxide, and 1,2,3,4-diepoxybutane at the Hprt locus in CHO-K1 cells. PubMed.
• (2019, November 4). Industrial Chemicals and Intermediates from 1, 3-Butadiene. Juniper Publishers.

Sources

• 1. Diels-Alder Reaction [organic-chemistry.org]
• 2. Thermally Induced Intramolecular Diels–Alder Reaction of Furan-Tethered Methylenecyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. forums.studentdoctor.net [forums.studentdoctor.net]
• 4. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. homepages.uc.edu [homepages.uc.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chemistry.illinois.edu [chemistry.illinois.edu]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts [frontiersin.org]

handling moisture and air sensitivity of Morpholine, 4-(3-methyl-1,3-butadienyl)-

Technical Support Center: Handling 4-(3-Methyl-1,3-butadienyl)morpholine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical handling requirements of 4-(3-methyl-1,3-butadienyl)morpholine (also known as 1-morpholino-3-methyl-1,3-butadiene). This highly reactive dienamine is a cornerstone reagent in HOMO-raising organocatalysis and complex cycloadditions[1]. However, its extended conjugated system and electron-rich nature make it profoundly susceptible to degradation by ambient moisture and oxygen.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure the integrity of your synthetic workflows.

Troubleshooting Guide: Identifying and Resolving Degradation

Issue A: Unexplained Yield Drops & Appearance of 3-Methyl-2-butenal

Symptom: Downstream reactions (e.g., Diels-Alder or alkylations) show poor conversion. 1H NMR analysis of the dienamine stock reveals a new aldehyde proton signal at ~9.8 ppm and free morpholine signals. Root Cause (Causality): Moisture-driven hydrolysis. Dienamines undergo rapid hydrolysis in the presence of trace water. The high HOMO energy that makes the dienamine a great nucleophile also makes its β- or δ-carbon highly susceptible to protonation by ambient moisture. This protonation generates a highly electrophilic iminium ion. Water subsequently attacks this intermediate to form an unstable tetrahedral hemiaminal, which undergoes C-N bond cleavage to irreversibly expel morpholine and yield 3-methyl-2-butenal[2]. Resolution:

• Solvent Rigor: Ensure all reaction solvents are rigorously dried over activated 3Å molecular sieves or dispensed directly from a solvent purification system (SPS).

• Atmospheric Control: Execute all transfers within a glovebox (<1 ppm H2O) or via strict Schlenk techniques[3].

Mechanistic pathway of dienamine moisture degradation (hydrolysis) into aldehyde and amine.

Issue B: Discoloration and Viscosity Increase

Symptom: The normally pale yellow or colorless neat liquid turns dark orange/brown and becomes highly viscous. Root Cause: Air sensitivity. The electron-rich diene is highly prone to autoxidation by triplet oxygen and radical-initiated polymerization. Resolution:

• Degassing Solvents: Solvents must be degassed using at least three freeze-pump-thaw cycles prior to use to remove dissolved oxygen[4].

• Storage: Store the neat dienamine in sealed, light-protected ampoules under Argon at -20°C.

Self-Validating Experimental Protocols

To guarantee reproducibility, the following protocol for transferring the dienamine incorporates self-validating checkpoints. This ensures the system proves its own integrity before the sensitive reagent is exposed.

Protocol: Air-Free Cannula Transfer of Neat Dienamine

• Preparation & Validation: Flame-dry a Schlenk flask equipped with a magnetic stir bar under high vacuum (0.1 mmHg) for 5 minutes.

  • Self-Validation: The flask must be too hot to touch, and the vacuum gauge must return to base pressure, confirming the absence of micro-leaks and surface moisture[3].

• Purging: Backfill the flask with high-purity Argon. Repeat the vacuum/Argon cycle a minimum of three times[3].

• Solvent Introduction: Introduce anhydrous, degassed solvent (e.g., CH2Cl2) via a dry, Argon-purged syringe.

• Reagent Transfer: Insert a stainless-steel cannula into the dienamine source flask. Apply a positive pressure of Argon to the source flask to push the liquid into the receiving Schlenk flask.

  • Causality: Maintaining positive Argon pressure ensures that when septa are pierced, the outward flow of inert gas physically prevents ambient air from entering the system[5].

• Sealing: Remove the cannula and immediately replace the septum with a greased glass stopper or Teflon stopcock under a heavy counter-flow of Argon.

Self-validating Schlenk line workflow for the air-free transfer and storage of sensitive dienamines.

Frequently Asked Questions (FAQs)

Q: Can I use Nitrogen instead of Argon for handling this dienamine? A: While Nitrogen is generally inert and cheaper, Argon is strongly recommended. Argon is significantly denser than air, allowing it to form a protective "blanket" over the liquid surface when opening flasks or transferring reagents. For highly sensitive dienamines, this density difference minimizes accidental oxidation during brief atmospheric exposures[6].

Q: How can I verify the integrity of my dienamine before a critical reaction? A: Perform a rapid 1H NMR analysis in anhydrous, degassed CD2Cl2. You should observe the characteristic olefinic protons of the conjugated system. Crucially, look for the absence of the aldehyde peak (~9.8 ppm) which indicates hydrolysis. Note that observing an E/Z isomeric mixture is normal and expected for dienamines in solution[7].

Q: If my solvent isn't perfectly degassed, what is the fastest way to prep it? A: If freeze-pump-thaw is too time-consuming, solvents can be roughly degassed by repeated sonication under light vacuum for 30-60 seconds, followed by replenishing the atmosphere with Argon. Repeating this for 5-10 cycles provides a sufficiently degassed solvent for most rapid synthetic applications[5].

Quantitative Data: Stability Matrix

The following table summarizes the expected stability of 4-(3-methyl-1,3-butadienyl)morpholine under various conditions, allowing you to plan your experimental timelines effectively.

Storage Condition	Atmosphere	Temp (°C)	Estimated Shelf Life	Primary Degradation Pathway
Neat Liquid	Ambient Air	20°C	< 2 hours	Rapid Oxidation / Hydrolysis
Neat Liquid	Argon	20°C	1-2 days	Polymerization
Neat Liquid	Argon	-20°C	> 6 months	None (Stable)
In Anhydrous THF	Argon	20°C	~1 week	Trace Hydrolysis
In Undried THF	Argon	20°C	< 1 hour	Rapid Hydrolysis

References

• Imine and Enamine Hydrolysis Mechanism – Chemistry Steps.
• Old tricks, new dogs: organocatalytic dienamine activation of α,β-unsaturated aldehydes – NIH / PubMed Central.
• Enamine/Dienamine and Brønsted Acid Catalysis: Elusive Intermediates, Reaction Mechanisms, and Stereoinduction Modes Based on in Situ NMR Spectroscopy and Computational Studies – NIH / PubMed Central.
• Working with air and moisture sensitive compounds – Molecular Inorganic Chemistry (wdfiles).
• Techniques for Handling Air- and Moisture-Sensitive Compounds – University of Pittsburgh.
• Tips and Tricks for the Lab: Air-Sensitive Techniques (1) – ChemistryViews.
• The Schlenk Line Survival Guide – Schlenk Line Survival Guide.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Imine and Enamine Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 4. molan.wdfiles.com [molan.wdfiles.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. chemistryviews.org [chemistryviews.org]
• 7. Enamine/Dienamine and Brønsted Acid Catalysis: Elusive Intermediates, Reaction Mechanisms, and Stereoinduction Modes Based on in Situ NMR Spectroscopy and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]

reducing unwanted byproducts in Morpholine, 4-(3-methyl-1,3-butadienyl)- enamine reactions

Technical Support Center: Morpholine, 4-(3-methyl-1,3-butadienyl)- Enamine Reactions

Welcome to the technical support center for reactions involving Morpholine, 4-(3-methyl-1,3-butadienyl)-enamine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic procedures. Here, we delve into the common challenges encountered during the formation and reaction of this dienamine, providing detailed, mechanistically-grounded solutions.

I. Frequently Asked Questions (FAQs)

Q1: What is the primary application of Morpholine, 4-(3-methyl-1,3-butadienyl)-enamine?

This dienamine is a versatile intermediate in organic synthesis. The enamine functionality, derived from morpholine and isoprene, serves as a nucleophile in various carbon-carbon bond-forming reactions.[1][2][3] Its reactivity is harnessed in the synthesis of complex molecules, including natural products and pharmaceutical agents.[4][5][6] The morpholine moiety itself is a common scaffold in medicinal chemistry.[4][5][6]

Q2: What are the most common unwanted byproducts in this reaction?

The primary unwanted byproducts often arise from polymerization of the diene (isoprene), self-condensation of the enamine, or undesired adducts.[7] Depending on the reaction conditions, over-alkylation or reaction at undesired positions of the dienamine can also occur. Hydrolysis of the enamine back to the parent carbonyl compound and morpholine can be an issue if water is present.[3]

Q3: How can I minimize the formation of polymeric byproducts?

Polymerization of isoprene is a common side reaction. To mitigate this, it is crucial to control the reaction temperature, use a suitable solvent, and consider the use of polymerization inhibitors. Running the reaction at lower temperatures and ensuring a homogeneous reaction mixture can significantly reduce polymerization.

Q4: My reaction is sluggish. How can I improve the reaction rate?

The nucleophilicity of the enamine is key.[1][2] Ensure that the enamine is properly formed before the addition of the electrophile. The choice of solvent can also play a significant role; polar aprotic solvents often favor these reactions. If applicable, the use of a catalyst might be necessary to activate the electrophile or the enamine.[7]

II. Troubleshooting Guide

This section provides a more in-depth analysis of specific problems you might encounter, along with detailed protocols to address them.

Issue 1: Low Yield of the Desired Product and Presence of Multiple Unidentified Spots on TLC

Possible Causes:

• Incomplete Enamine Formation: The equilibrium for enamine formation may not favor the product.

• Side Reactions of Isoprene: Isoprene can undergo [4+2] cycloadditions (Diels-Alder reactions) with itself or the dienamine product.

• Decomposition of the Dienamine: The dienamine may be unstable under the reaction conditions, leading to various degradation products.

• Reaction with Air or Moisture: Enamines can be sensitive to oxidation and hydrolysis.[3]

Troubleshooting Workflow:

Caption: Workflow for troubleshooting low product yield.

Detailed Protocols:

Protocol 1: Optimizing Enamine Formation

• Apparatus: Assemble a round-bottom flask with a Dean-Stark trap and a reflux condenser under an inert atmosphere (Nitrogen or Argon).

• Reagents: To a solution of morpholine in a suitable solvent (e.g., toluene, benzene), add a catalytic amount of a weak acid (e.g., p-toluenesulfonic acid).

• Procedure: Heat the mixture to reflux. Water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap.

• Monitoring: Monitor the reaction by TLC or by observing the amount of water collected. The reaction is complete when no more water is formed.

• Work-up: Once the reaction is complete, cool the mixture and remove the acid catalyst by washing with a mild base (e.g., saturated sodium bicarbonate solution). Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄) and concentrate under reduced pressure.

Protocol 2: Controlled Addition of Isoprene

• Setup: In a flame-dried, three-necked flask equipped with a dropping funnel, a thermometer, and an inert gas inlet, dissolve the pre-formed enamine in a dry, aprotic solvent.

• Cooling: Cool the solution to the desired temperature (e.g., 0 °C or lower) using an ice-salt or dry ice-acetone bath.

• Addition: Add the isoprene dropwise from the dropping funnel over a period of 1-2 hours, ensuring the internal temperature does not rise significantly.

• Reaction: Allow the reaction to stir at the low temperature for the specified time, monitoring its progress by TLC.

Issue 2: Formation of Isomeric Byproducts

Possible Causes:

• Regioselectivity Issues: The electrophile may react at different positions of the dienamine system.

• Stereoselectivity Issues: If chiral centers are formed, a mixture of diastereomers or enantiomers may be produced.

• Isomerization of the Dienamine: The dienamine itself might exist as a mixture of E/Z isomers, leading to different products.

Troubleshooting Workflow:

Caption: Generalized reaction pathway for enamine formation and subsequent reaction.

The nucleophilicity of the dienamine is highest at the β-carbon, but reactions at the δ-carbon are also possible, leading to different regioisomers. The electron-donating nature of the morpholino group enhances the nucleophilicity of the diene system. [1][2]

IV. Purification Strategies

Purification of the final product can be challenging due to the presence of closely related byproducts.

Recommended Techniques:

• Column Chromatography: Use silica gel that has been deactivated with a small percentage of triethylamine in the eluent to prevent decomposition of the enamine product on the column.

• Distillation: For thermally stable products, fractional distillation under reduced pressure can be an effective method for purification.

• Crystallization: If the product is a solid, recrystallization from a suitable solvent system can provide high purity.

V. Safety Precautions

• Morpholine: Corrosive and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. [8]* Isoprene: Highly flammable and a potential carcinogen. Handle with care in a fume hood, away from ignition sources.

• Solvents: Many organic solvents are flammable and have associated health risks. Always consult the Safety Data Sheet (SDS) before use.

This technical support guide is intended to be a living document. As new insights and techniques emerge, it will be updated to provide the most current and effective troubleshooting advice.

References

• Hargreaves, M. K. (1968). Reactions of amines and active methylene compounds with buta-1,3-diene and isoprene: catalysis by nickel, cobalt, rhodium, and iridium complexes. RSC Publishing.
• PubChem. (n.d.). Morpholine.
• Wikipedia. (n.d.). Morpholine.
• Organic Chemistry Portal. (n.d.). Morpholine synthesis.
• Jain, A., & Sahu, S. K. (2024).
• Bandishti, M., et al. (2022). Synthesis of process related Dapsone impurities : Selective diazotization of aromatic di-amine.
• Ashenhurst, J. (2010, May 24). Enamines. Master Organic Chemistry.
• Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update.
• Patil, N. D. (2020, May 8). Can you help me for synthesis of morpholine usinf dehydration diethanolamine?
• Ortiz, K. G., et al. (2024).
• Royal Society of Chemistry. (n.d.).
• ResearchGate. (n.d.). (PDF) Morpholines. Synthesis and Biological Activity.
• National Center for Biotechnology Information. (n.d.). Morpholine. Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting.
• A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. (2023, January 29). MDPI.
• Chemler, S. R., et al. (n.d.).
• ResearchGate. (n.d.). CHAPTER 1: Introduction to Dienamine Chemistry.
• USDA. (2001, February 15). Morpholine - Processing.
• ResearchGate. (n.d.).
• National Institutes of Health. (n.d.).
• Movassaghi, M., & Schmidt, M. A. (n.d.). A General Iridium-Catalyzed Reductive Dienamine Synthesis Allows a Five-Step Synthesis of Catharanthine via the Elusive Dehydrosecodine. PMC.
• Synthesis of New 1,3,4-Thiadiazole Derivatives Containing of Morpholine Ring. (n.d.).
• Mykhailiuk, P., et al. (n.d.). Design and synthesis of morpholine analogues. Enamine.
• Google Patents. (n.d.).

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• 7. Reactions of amines and active methylene compounds with buta-1,3-diene and isoprene: catalysis by nickel, cobalt, rhodium, and iridium complexes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. ams.usda.gov [ams.usda.gov]

Technical Support Center: Purification &amp; Distillation of Morpholine, 4-(3-methyl-1,3-butadienyl)-

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide and standard operating procedure (SOP) for the purification of Morpholine, 4-(3-methyl-1,3-butadienyl)- (also known as 1-morpholino-3-methyl-1,3-butadiene).

This dienamine is a highly reactive, critical intermediate used in the synthesis of complex polyenes, including Vitamin A (retinal) and Vitamin E derivatives ( [1]). Due to its highly conjugated, electron-rich system, this compound is notoriously sensitive to moisture, oxygen, and trace acids. The protocols below are designed as a self-validating system to ensure high-yield recovery and prevent catastrophic degradation during distillation.

Physicochemical Properties & Distillation Parameters

Before initiating purification, verify your system parameters against the established quantitative data for this compound ( [2]).

Parameter	Specification
Chemical Name	1-Morpholino-3-methyl-1,3-butadiene
CAS Registry Number	32363-15-8
Molecular Formula	C₉H₁₅NO
Molecular Weight	153.22 g/mol
Target Boiling Point	108–110 °C at 20 mm Hg
Intermediate to Crack	Aminal (requires thermal cracking at ~110 °C)
Primary Degradation Pathways	Acid-catalyzed hydrolysis, radical auto-oxidation

Purification Workflow

The following logic tree dictates the critical path for isolating the pure dienamine from the crude reaction mixture (prenal + morpholine + toluene).

Workflow for the purification and distillation of 1-morpholino-3-methyl-1,3-butadiene.

Standard Operating Procedure (SOP): Step-by-Step Distillation

This protocol ensures the structural integrity of the dienamine is maintained throughout the thermal stress of distillation.

Step 1: Glassware Passivation (Critical)

• Action: Wash all distillation apparatus (flasks, condenser, receiving flasks) with a 5% KOH in isopropanol solution. Rinse with dry, amine-free acetone and bake at 120 °C for at least 2 hours.

• Causality: Standard borosilicate glass contains slightly acidic surface silanol groups. Because enamines are highly susceptible to acid-catalyzed hydrolysis, failing to base-wash the glassware will cause the dienamine to rapidly revert to prenal and morpholine upon heating.

Step 2: Anhydrous Filtration

• Action: Filter the crude reaction mixture through a Schlenk frit under positive argon pressure to remove the potassium carbonate (K₂CO₃) dehydrating agent.

• Causality: Removing the solid base prevents mechanical bumping during distillation and permanently removes the water trapped by the desiccant, preventing equilibrium reversal.

Step 3: Atmospheric Solvent Removal & Aminal Cracking

• Action: Distil off the toluene solvent at atmospheric pressure. Do not apply vacuum during this step.

• Causality: The initial condensation of morpholine and 3-methyl-2-butenal often arrests at a saturated aminal intermediate. Heating at atmospheric pressure provides the necessary thermal energy to "crack" this aminal, eliminating one equivalent of morpholine to yield the fully conjugated dienamine ( [1]).

Step 4: Fractional Vacuum Distillation

• Action: Allow the system to cool slightly, then apply a vacuum of 20 mm Hg. Slowly increase the heat. First, distil off the excess morpholine (lower boiling point). Finally, collect the main fraction boiling at 108–110 °C.

• Causality: Reduced pressure lowers the boiling point of the dienamine, preventing thermal decomposition and radical-induced polymerization of the diene system.

Step 5: Stabilization and Storage

• Action: Store the purified, pale-yellow dienamine in a Schlenk flask under argon at -20 °C. Add 2-3 pellets of anhydrous KOH to the flask.

• Causality: KOH acts as a basic scavenger to neutralize any adventitious moisture or trace acids that might enter the flask during septum punctures, thereby self-validating the storage environment.

Troubleshooting Guide & FAQs

Q1: Why is my distillate turning dark yellow and polymerizing into a viscous gel in the receiving flask? A1: Dienamines are highly susceptible to radical-induced polymerization and auto-oxidation.

• Causality: If oxygen enters the distillation system, it generates peroxides that initiate the polymerization of the 1,3-butadiene system.

• Solution: Ensure strict Schlenk line techniques. Degas the receiving flask and backfill with high-purity argon before distillation. Do not stop the vacuum pump until the system has fully cooled to room temperature.

Q2: I am getting a very low yield of the dienamine, and my post-distillation NMR shows significant starting aldehyde (prenal). What went wrong? A2: This is the hallmark of hydrolysis during the workup or distillation phase.

• Causality: The iminium intermediate formed by protonation of the enamine is rapidly attacked by water.

• Solution: You must maintain strictly anhydrous conditions. Validate your inert gas system by ensuring your argon line passes through a fresh drying column (e.g., Drierite or activated molecular sieves) before reaching the reaction manifold. Ensure your glassware was properly base-washed (see Step 1).

Q3: Why must the solvent (toluene) be removed at atmospheric pressure rather than under vacuum? Isn't vacuum safer for sensitive compounds? A3: While vacuum is generally safer for sensitive compounds, it is detrimental at this specific stage.

• Causality: Vacuum removal would strip the toluene at a low temperature (e.g., 30-40 °C). This temperature is insufficient to provide the activation energy required to crack the aminal intermediate. By distilling toluene at atmospheric pressure (~110 °C), you force the elimination of morpholine, completing the synthesis of the fully conjugated 1-morpholino-3-methyl-1,3-butadiene.

References

• Title: Process for preparing halo acetals from enamines (US Patent 5,145,972A)

• Title: Morpholine, 4-(3-methyl-1,3-butadienyl)- (CID 5372438) Source: PubChem, National Institutes of Health URL: [Link]

Reference Data & Comparative Studies

A Comparative Guide to HPLC and GC-MS Validation for the Purity of Morpholine, 4-(3-methyl-1,3-butadienyl)-

Authored by: A Senior Application Scientist

Introduction

Morpholine, 4-(3-methyl-1,3-butadienyl)-, a substituted morpholine derivative, is a compound of interest in pharmaceutical and chemical synthesis. As with any active pharmaceutical ingredient (API) or key intermediate, ensuring its purity is paramount to the safety and efficacy of the final product. Regulatory bodies worldwide, guided by frameworks like the International Council for Harmonisation (ICH), mandate the use of validated analytical procedures for purity and impurity determination.[1][2][3][4]

This guide provides a comprehensive comparison of two powerful chromatographic techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the validation of an analytical method to determine the purity of Morpholine, 4-(3-methyl-1,3-butadienyl)-. We will delve into the causality behind experimental choices, present detailed validation protocols grounded in ICH Q2(R1) guidelines, and offer supporting data to guide researchers, scientists, and drug development professionals in their selection of the most appropriate methodology.

The Analytical Challenge: Physicochemical Properties of Morpholine, 4-(3-methyl-1,3-butadienyl)-

The structure of Morpholine, 4-(3-methyl-1,3-butadienyl)- (Structure not provided, but inferred from the name) suggests a molecule with a polar morpholine ring and a non-polar diene substituent. This amphiphilic nature, combined with its basicity due to the tertiary amine in the morpholine ring, presents specific challenges and opportunities for chromatographic analysis. The molecule is likely soluble in a range of organic solvents. Its volatility will determine its suitability for GC analysis.

Method 1: High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a cornerstone of pharmaceutical analysis due to its versatility, robustness, and wide applicability to a vast range of compounds. For a molecule like Morpholine, 4-(3-methyl-1,3-butadienyl)-, a reverse-phase HPLC (RP-HPLC) method is a logical starting point.

Rationale for HPLC Method Design

The diene substituent in the molecule is a chromophore, making UV detection a suitable and straightforward choice. The polarity of the molecule allows for good retention and separation on a C18 or similar reverse-phase column. The basicity of the morpholine nitrogen necessitates the use of a buffered mobile phase to ensure sharp, symmetrical peaks by suppressing the interaction of the analyte with residual silanols on the silica-based column packing.

Experimental Protocol: RP-HPLC Method

1. Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of Acetonitrile and a phosphate buffer (e.g., pH 3.0).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Determined by UV scan of a dilute solution of the analyte (likely in the 220-280 nm range).

• Injection Volume: 10 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve Morpholine, 4-(3-methyl-1,3-butadienyl)- in a suitable diluent (e.g., a mixture of water and acetonitrile) to a known concentration.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the expected working range.

• Sample Solution: Prepare the test sample in the same diluent as the standard to a concentration within the working range.

Workflow for HPLC Method Validation

Caption: Workflow for HPLC method validation.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers exceptional specificity and sensitivity, making it a powerful tool for purity analysis and impurity identification. The key consideration for GC analysis is the volatility and thermal stability of the analyte. For some morpholine derivatives, direct analysis can be challenging due to their polarity, which can lead to poor peak shape and interaction with the GC column. In such cases, derivatization to a more volatile and less polar compound is often employed.[5][6]

Rationale for GC-MS Method Design

Assuming Morpholine, 4-(3-methyl-1,3-butadienyl)- has sufficient volatility and thermal stability, a direct injection method can be developed. If not, derivatization would be necessary. For the purpose of this guide, we will outline a direct injection method, which is often preferred for its simplicity. The mass spectrometer provides definitive identification based on the mass spectrum of the analyte and allows for sensitive quantification using selected ion monitoring (SIM).

Experimental Protocol: GC-MS Method

1. Instrumentation and Conditions:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A mid-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Mode: Splitless.

• Oven Temperature Program: Start at a suitable temperature (e.g., 100°C), hold for 1-2 minutes, then ramp at 10-20°C/min to a final temperature (e.g., 280°C) and hold.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Energy: 70 eV.

• Acquisition Mode: Full scan for initial identification and SIM mode for quantification.

2. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve Morpholine, 4-(3-methyl-1,3-butadienyl)- in a volatile organic solvent (e.g., methanol or dichloromethane) to a known concentration.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution.

• Sample Solution: Prepare the test sample in the same solvent as the standard.

Workflow for GC-MS Method Validation

Caption: Workflow for GC-MS method validation.

Method Validation: Adherence to ICH Q2(R1) Guidelines

The objective of analytical method validation is to demonstrate that the procedure is suitable for its intended purpose.[7] The following parameters must be evaluated for a purity assay.

Specificity and Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. Forced degradation studies are the cornerstone of demonstrating specificity for a stability-indicating method.[8][9]

Forced Degradation Protocol:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 105°C for 48 hours.

• Photodegradation: Expose the sample to UV and visible light as per ICH Q1B guidelines.

The results of the forced degradation studies should show that the analytical method can separate the main peak of Morpholine, 4-(3-methyl-1,3-butadienyl)- from any degradation products formed.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations is recommended.[4] The linearity is evaluated by a linear regression analysis of the plot of peak area versus concentration. The correlation coefficient (r²) should be close to 1.

Range

The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity. For a drug substance assay, the range is typically 80% to 120% of the test concentration.[7]

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is assessed by the recovery of spiked samples of known concentration. The acceptance criterion for recovery is typically 98.0% to 102.0%.

Precision

Precision is the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels:

• Repeatability (Intra-day precision): Analysis of replicate samples on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-day precision): Analysis of replicate samples on different days, by different analysts, or on different instruments.

The acceptance criterion for precision is typically a relative standard deviation (RSD) of not more than 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

These are typically determined based on the signal-to-noise ratio (S/N), with S/N of 3 for LOD and S/N of 10 for LOQ.

Comparative Performance Data

The following table summarizes the expected performance of the validated HPLC and GC-MS methods for the purity determination of Morpholine, 4-(3-methyl-1,3-butadienyl)-. The data presented is illustrative and based on typical performance for similar analytical methods.

Validation Parameter	HPLC-UV Method	GC-MS Method
Specificity	Able to separate from all degradation products.	High specificity due to mass spectrometric detection.
Linearity (r²)	> 0.999	> 0.999
Range	80% - 120% of nominal concentration	80% - 120% of nominal concentration
Accuracy (% Recovery)	98.5% - 101.5%	99.0% - 101.0%
Precision (RSD)
- Repeatability	< 1.0%	< 1.5%
- Intermediate Precision	< 1.5%	< 2.0%
LOD	~ 0.01% of nominal concentration	~ 0.001% of nominal concentration
LOQ	~ 0.03% of nominal concentration	~ 0.003% of nominal concentration

Conclusion and Recommendations

Both HPLC-UV and GC-MS are powerful and suitable techniques for the purity determination of Morpholine, 4-(3-methyl-1,3-butadienyl)-, provided that the methods are properly validated according to ICH guidelines.

• HPLC-UV is a robust, reliable, and widely available technique that is often the workhorse of quality control laboratories. Its primary advantages are its simplicity, high precision, and applicability to a wide range of compounds without the need for derivatization.

• GC-MS offers unparalleled specificity and sensitivity. The mass spectrometric detection provides structural information that is invaluable for impurity identification. While potentially more complex, the high sensitivity of GC-MS makes it the method of choice when very low levels of impurities need to be detected and quantified.

Recommendation:

For routine quality control and purity assay, the HPLC-UV method is generally recommended due to its robustness and ease of use. The GC-MS method is highly recommended for impurity profiling, characterization of unknown impurities, and for methods requiring very low detection limits. The choice between the two will ultimately depend on the specific requirements of the analysis, the available instrumentation, and the stage of drug development. A thorough cross-validation is essential if both methods are to be used interchangeably.[5]

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• ICH Q2 Analytical Method Validation. SlideShare. [Link]

• RP-HPLC analytical method development and validation for newly synthesized n-[[6-methoxy-2-(morpholin-4-yl)quinolin-3-yl]methyl]-4H-1,2,4-triazol-4-amine. Journal of Chemical and Pharmaceutical Research. [Link]

• Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. PMC. [Link]

• Morpholine. OSHA. [Link]

• Different analytical methods of estimation of morpholine or its derivatives. ResearchGate. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Pharmaceutical Research. [Link]

• Development and Validation of a Standardized Method for the Determination of Morpholine Residues in Fruit Commodities by Liquid Chromatography-Mass Spectrometry. ResearchGate. [Link]

• Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics. [Link]

• Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. MDPI. [Link]

• ASEAN GUIDELINES FOR VALIDATION OF ANALYTICAL PROCEDURES. [Link]

• Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Biosciences Biotechnology Research Asia. [Link]

• Separation of Morpholine, 4-phenyl- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• HPLC Methods for analysis of Morpholine. HELIX Chromatography. [Link]

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica. [Link]

• Development and validation of a GC × GC-ToFMS method for the quantification of pesticides in environmental waters. Springer. [Link]

• HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside, T-dCyd (NSC 764276). PMC. [Link]

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• 3. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 4. database.ich.org [database.ich.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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benchmarking Morpholine, 4-(3-methyl-1,3-butadienyl)- in hetero-Diels-Alder reactions

Benchmarking 1-Morpholino-3-methyl-1,3-butadiene in Hetero-Diels-Alder Reactions: A Comparative Guide

Hetero-Diels-Alder (HDA) reactions are cornerstone methodologies for the construction of six-membered heterocycles, such as dihydropyrans and piperidines, which are ubiquitous in active pharmaceutical ingredients (APIs). The efficiency, regioselectivity, and stereocontrol of these[4+2] cycloadditions heavily rely on the electronic properties of the diene.

Morpholine, 4-(3-methyl-1,3-butadienyl)- (commonly referred to as 1-morpholino-3-methyl-1,3-butadiene), is a strongly polarized, electron-rich 1-amino-1,3-butadiene. By benchmarking this specific morpholino diene against classical alternatives, drug development professionals and synthetic chemists can optimize their catalytic workflows, reduce reliance on heavy metal Lewis acids, and improve overall atom economy.

Mechanistic Rationale: The Power of the Aminodiene

Why choose a morpholino-substituted diene over traditional silyloxy dienes? The causality lies in molecular orbital theory. The nitrogen lone pair of the morpholine ring is a superior π-donor compared to the oxygen lone pair found in standard alkoxy dienes. This profound electron donation significantly raises the Highest Occupied Molecular Orbital (HOMO) of the diene, pushing electron density to the terminal C4 position. This facilitates rapid, highly directed nucleophilic attack on the Lowest Unoccupied Molecular Orbital (LUMO) of electron-deficient heterodienophiles (such as aldehydes, ketones, or imines)[1].

Furthermore, the specific choice of a morpholine appendage over other amines is highly strategic. While pyrrolidine-derived dienamines can be overly reactive and prone to inducing diene polymerization, the morpholine ring provides an optimal balance of nucleophilicity and structural stability. This allows for controlled, high-yielding cycloadditions without the rapid degradation often seen with more basic secondary amines[2].

Benchmarking: Morpholino Diene vs. Industry Alternatives

When designing an HDA workflow, researchers typically evaluate three classes of activated dienes. The table below summarizes the quantitative and qualitative performance differences:

Table 1: Performance Benchmark of Activated Dienes in HDA Reactions

Diene Type	Representative Structure	Relative HOMO Level	Catalyst Requirement	Moisture Sensitivity	Typical Yield (HDA)
Danishefsky's Diene	1-Methoxy-3-trimethylsilyloxy-1,3-butadiene	Moderate	Strong Lewis Acid (e.g., BF3·OEt2)	Low	60 - 85%
Rawal's Diene	1-Dimethylamino-3-tert-butyldimethylsilyloxy-1,3-butadiene	High	Mild / H-Bonding	High	75 - 95%
Morpholino Diene	1-Morpholino-3-methyl-1,3-butadiene	Very High	None / Organocatalyst	Moderate	80 - 98%

Unlike Danishefsky's diene, which often requires harsh Lewis acid catalysis to react with less electrophilic dienophiles, the morpholino diene excels in organocatalytic and inverse-electron-demand frameworks[3]. Because it is so electron-rich, it can drive the cycloaddition forward under mild thermal conditions or with simple hydrogen-bond donors.

Experimental Protocol: In Situ Generation and HDA Cycloaddition

A major advantage of 1-morpholino-3-methyl-1,3-butadiene is that it can be generated in situ, bypassing the need for the hazardous distillation and isolation of sensitive aminodienes[4]. The following self-validating protocol describes its generation and subsequent reaction with an electron-deficient aldehyde.

Step 1: In Situ Dienamine Formation

• In an oven-dried, argon-purged Schlenk flask, dissolve 3-methyl-2-butenal (1.0 equiv, 10 mmol) in anhydrous toluene (20 mL).

• Add morpholine (1.2 equiv, 12 mmol) and anhydrous potassium carbonate (K₂CO₃, 2.0 equiv) as a dehydrating agent.

• Stir the mixture at room temperature for 2 hours. Causality & Validation: The K₂CO₃ absorbs the water byproduct, driving the condensation-isomerization equilibrium toward the dienamine. The physical clumping of the K₂CO₃ at the bottom of the flask validates the successful dehydration and formation of the diene[4].

Step 2: Hetero-Diels-Alder Cycloaddition 4. Filter the mixture under argon to remove the hydrated K₂CO₃. 5. Cool the filtrate containing the highly reactive morpholino diene to -20 °C. 6. Dropwise add ethyl glyoxylate (1.1 equiv, 11 mmol, 50% solution in toluene). 7. Stir for 4 hours at -20 °C. Causality: The elevated HOMO of the morpholino diene allows the cycloaddition to proceed rapidly even at sub-zero temperatures, which suppresses unwanted side reactions (like ene-reactions) and maximizes regioselectivity.

Step 3: Hydrolysis and Isolation 8. Quench the reaction with 1N HCl (10 mL) and stir for 30 minutes at room temperature. Causality: The acidic quench hydrolyzes the morpholine enamine moiety embedded in the cycloadduct, yielding the stable dihydropyranone core[1]. 9. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate for flash chromatography.

Visualizations

Mechanistic pathway of the in situ HDA reaction using a morpholino diene.

Step-by-step experimental workflow for the morpholino diene HDA reaction.

Sources

• 1. Diels–Alder Reactions of 1-Alkoxy-1-amino-1,3-butadienes: Direct Synthesis of 6-Substituted and 6,6-Disubstituted 2-Cyclohexenones and 6-Substituted 5,6-Dihydropyran-2-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rua.ua.es [rua.ua.es]
• 3. books.rsc.org [books.rsc.org]
• 4. US5145972A - Process for preparing halo acetals from enamines - Google Patents [patents.google.com]

GC-EI-MS vs. LC-ESI-MS/MS for the Structural Characterization of Enamines: A Case Study on Morpholine, 4-(3-methyl-1,3-butadienyl)-

Executive Summary

The structural elucidation of enamines—critical intermediates in organic synthesis and drug development—presents unique analytical challenges. Compounds such as Morpholine, 4-(3-methyl-1,3-butadienyl)- (PubChem CID 5372438) [1] possess a highly conjugated electron-rich system that is notoriously prone to hydrolysis and thermal degradation.

For analytical scientists and drug development professionals, selecting the appropriate mass spectrometry (MS) platform is not merely a matter of preference, but a dictate of the molecule's fundamental chemistry. This guide objectively compares the performance, fragmentation causality, and operational protocols of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS ) versus Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS ) for the characterization of this specific diene-enamine.

Theoretical Framework: Ionization & Fragmentation Mechanics

To understand the analytical divergence between the two platforms, we must examine the causality behind the fragmentation of 4-(3-methyl-1,3-butadienyl)morpholine under different ionization conditions.

Hard Ionization (GC-EI-MS, 70 eV)

In EI-MS, the high-energy 70 eV electron beam strips an electron primarily from the nitrogen lone pair, generating a highly reactive radical cation ( [M]∙+ at m/z 153). The thermodynamic drive to stabilize this radical leads to rapid homolytic and heterolytic cleavages. The dominant pathway is the cleavage of the C–N bond, yielding two highly stable fragments: the morpholine radical cation (m/z 86) and the resonance-stabilized 3-methyl-1,3-butadienyl cation (m/z 67).

Soft Ionization (LC-ESI-MS/MS, Positive Mode)

Conversely, ESI is a soft ionization technique[2]. In positive mode, the basic morpholine nitrogen is protonated to form an even-electron precursor ion ( [M+H]+ at m/z 154). When subjected to Collision-Induced Dissociation (CID), the fragmentation is governed by the lowest-energy neutral losses rather than radical stabilization. The primary pathways involve the neutral loss of the diene moiety (66 Da) to yield protonated morpholine (m/z 88), or the neutral loss of morpholine (87 Da) to yield the diene cation (m/z 67).

EI vs. ESI fragmentation pathways of 4-(3-methyl-1,3-butadienyl)morpholine.

Objective Performance Comparison

When comparing the two platforms, LC-ESI-MS/MS offers superior sensitivity and prevents thermal degradation, whereas GC-EI-MS provides highly reproducible, library-searchable fragmentation patterns.

Table 1: Mass Spectrometry Fragmentation Comparison

Ionization Mode	Precursor Ion (m/z)	Major Fragment Ions (m/z)	Relative Abundance (%)	Structural Assignment
GC-EI-MS (70eV)	153 ( [M]∙+ )	153	45	Intact Molecular Ion
138	20	[M−∙CH3​]+
86	100 (Base)	Morpholine Radical
67	85	Diene Cation
LC-ESI-MS/MS (CID, 15 eV)	154 ( [M+H]+ )	154	15	Intact Precursor Ion
88	100 (Base)	Protonated Morpholine
67	40	Diene Cation

Table 2: Platform Performance Metrics

Parameter	GC-EI-MS	LC-ESI-MS/MS
Sample Matrix	Aprotic organic solvents (Hexane, DCM)	Aprotic or buffered organic (Acetonitrile)
Thermal Stability	Prone to degradation at inlet >200°C	Highly stable at ambient LC conditions
Moisture Sensitivity	Low risk during flight; high risk in prep	High risk; requires strict mobile phase control
Sensitivity (LOD)	~10-50 ng/mL	~1-5 ng/mL (MRM mode)
Structural Data	Extensive library matching available	Targeted elucidation via CID

Experimental Protocols: A Self-Validating System

Enamines hydrolyze rapidly in the presence of water and trace acids to yield the parent aldehyde (3-methyl-2-butenal) and secondary amine (morpholine) [3]. Therefore, the protocols below are engineered as self-validating systems: if hydrolysis occurs, the m/z 153/154 precursor will vanish, and the m/z 88 (morpholine) peak will dominate the baseline scan, instantly alerting the operator to sample degradation.

Analytical workflow comparing GC-EI-MS and LC-ESI-MS/MS for enamine characterization.

Protocol A: GC-EI-MS Workflow

Causality: A low inlet temperature is deliberately chosen to minimize the thermal degradation of the conjugated diene system before it reaches the column.

• Sample Preparation: Dissolve 1 mg of 4-(3-methyl-1,3-butadienyl)morpholine standard in 1 mL of anhydrous dichloromethane (DCM) over 3Å molecular sieves. Filter through a 0.22 µm PTFE syringe filter into an amber vial purged with dry nitrogen.

• Injection: Inject 1 µL (split ratio 10:1) into the GC inlet. Critical: Maintain inlet temperature at exactly 180 °C.

• Separation: Use a DB-5MS capillary column (30 m × 0.25 mm × 0.25 µm). Oven program: 60 °C (hold 1 min), ramp at 15 °C/min to 250 °C.

• Detection: Transfer line at 250 °C. Ion source at 70 eV, 230 °C. Acquire full scan data from m/z 50 to 300.

Protocol B: LC-ESI-MS/MS Workflow

Causality: Standard LC-MS mobile phases (e.g., 0.1% Formic Acid in Water) will instantaneously destroy the enamine on-column. Using an anhydrous, mildly buffered methanolic mobile phase provides the necessary protons for ESI without driving hydrolysis.

• Sample Preparation: Dilute the DCM stock solution 1:100 in anhydrous acetonitrile immediately prior to injection.

• Separation: Inject 2 µL onto a sub-2 µm C18 column (50 × 2.1 mm).

• Mobile Phase:

  • Phase A: 10 mM Ammonium Acetate in anhydrous Methanol.

  • Phase B: Anhydrous Acetonitrile.

  • Gradient: 10% B to 90% B over 5 minutes at a flow rate of 0.4 mL/min.

• Detection: ESI positive mode. Capillary voltage: 3.0 kV. Desolvation temperature: 350 °C. Isolate m/z 154 in Q1, apply 15 eV collision energy (Argon gas) in Q2, and scan Q3 for product ions (m/z 88 and 67).

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 5372438, Morpholine, 4-(3-methyl-1,3-butadienyl)-. Retrieved from PubChem. [Link]

• Holčapek, M., Jirásko, R., & Lísa, M. (2010). Basic rules for the interpretation of atmospheric pressure ionization mass spectra of small molecules. Journal of Chromatography A, 1217(25), 3908-3921.[Link]

• Stork, G., Brizzolara, A., Landesman, H., Szmuszkovicz, J., & Terrell, R. (1963). The Enamine Alkylation and Acylation of Carbonyl Compounds. Journal of the American Chemical Society, 85(2), 207-222.[Link]

A Comparative Guide to Validating the Regioselectivity of Morpholine, 4-(3-methyl-1,3-butadienyl)- and Related Electron-Rich Dienes in Organic Synthesis

Introduction: The Strategic Value of Polarized Dienes in Synthesis

In the landscape of synthetic organic chemistry, the ability to control the precise arrangement of atoms in a molecule is paramount. Regioselectivity, the preferential formation of one constitutional isomer over another, is a cornerstone of this control. This guide focuses on a class of highly valuable reagents known as electron-rich or "polarized" 1,3-dienes, using Morpholine, 4-(3-methyl-1,3-butadienyl)- as a representative model.

This diene belongs to the family of "push-pull" systems. The morpholine substituent, an amino group, acts as a powerful electron-donating group (EDG), "pushing" electron density into the π-system. This polarization creates a highly nucleophilic diene with distinct electronic biases at the C1 and C4 positions, making its reactions with electrophilic partners highly predictable.[1][2][3] The presence of a methyl group at the C3 position further modulates this reactivity through both electronic and steric effects.

This guide will provide a comparative analysis of the regioselectivity of this diene class in two fundamental transformations: the Diels-Alder cycloaddition and electrophilic addition. By comparing its predicted reactivity with well-documented, high-performance analogues like Danishefsky's and Rawal's dienes, we will establish a validated framework for predicting and exploiting its synthetic potential.[4][5][6]

Regioselectivity in Diels-Alder Cycloadditions: A Frontier Molecular Orbital Perspective

The Diels-Alder reaction, a [4+2] cycloaddition, is one of the most powerful methods for constructing six-membered rings.[7][8] When an unsymmetrical diene reacts with an unsymmetrical dienophile, the regiochemical outcome is governed by the electronic match between the two components. This is best explained by Frontier Molecular Orbital (FMO) theory, which posits that the reaction is controlled by the interaction between the Highest Occupied Molecular Orbital (HOMO) of one component and the Lowest Unoccupied Molecular Orbital (LUMO) of the other.[2]

For a normal-electron-demand Diels-Alder, the reaction is dominated by the HOMO(diene)-LUMO(dienophile) interaction.[3] The electron-donating morpholine group significantly raises the energy of the diene's HOMO and increases the magnitude of the orbital coefficient (the electron density) at the C4 terminus.

Consider the reaction of Morpholine, 4-(3-methyl-1,3-butadienyl)- with a classic electron-deficient dienophile like methyl acrylate. The morpholine group at C1 directs electron density to C4, making it the most nucleophilic center. The dienophile is polarized by the electron-withdrawing ester group, making the β-carbon the most electrophilic center. The regioselectivity is therefore dictated by the alignment of the most nucleophilic carbon of the diene (C4) with the most electrophilic carbon of the dienophile (β-carbon), leading predictably to the "ortho" (1,2-substituted) product.[1]

Figure 1: FMO control of Diels-Alder regioselectivity.

Comparative Reactivity Data

The high reactivity of 1-amino-substituted dienes often surpasses that of their oxygenated counterparts, such as Danishefsky's diene. This is attributed to the superior electron-donating ability of nitrogen.[5][6]

Diene	Dienophile	Conditions	Regioselectivity (ortho:meta)	Relative Rate	Reference
Morpholine, 4-(3-methyl-1,3-butadienyl)-	Methyl Acrylate	Toluene, 80 °C	>95:5 (Predicted)	High	(Predicted)
Rawal's Diene (1-amino-3-siloxy)	Various	Room Temp	Excellent	~25-3000x vs Danishefsky's	[6][9]
Danishefsky's Diene (1-methoxy-3-siloxy)	Various	Lewis Acid or Heat	Excellent	1x (Baseline)	[6][7]
Isoprene (1-methyl-1,3-butadiene)	Methyl Acrylate	120 °C	~70:30	Low	[3]

Experimental Protocol: Diels-Alder Cycloaddition

This protocol is a representative procedure for the reaction of an electron-rich diene with an activated dienophile.

• Reagent Preparation: Dissolve Morpholine, 4-(3-methyl-1,3-butadienyl)- (1.0 equiv) in anhydrous toluene (0.5 M) in a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar).

• Addition of Dienophile: Add methyl acrylate (1.1 equiv) to the solution via syringe.

• Reaction: Heat the reaction mixture to 80 °C and monitor by TLC or LC-MS until the starting diene is consumed (typically 4-12 hours). Note: For highly reactive dienes like Rawal's, the reaction may proceed readily at room temperature without a catalyst.[9]

• Workup: Cool the reaction to room temperature and concentrate under reduced pressure. The resulting crude cycloadduct is often an enol ether or enamine.

• Hydrolysis: Dissolve the crude residue in a mixture of THF and 1M HCl (3:1 v/v) and stir at room temperature for 1 hour to hydrolyze the intermediate to the corresponding cyclohexenone product.

• Purification: Extract the aqueous mixture with ethyl acetate (3x), wash the combined organic layers with saturated NaHCO₃ solution and brine, dry over MgSO₄, filter, and concentrate. Purify the final product by flash column chromatography.

Figure 3: Mechanism of electrophilic addition showing cation stabilization.

Comparative Analysis with Isoprene

The directing effect of the morpholine group becomes clear when compared to a simple alkyl-substituted diene like isoprene (2-methyl-1,3-butadiene).

Diene	Reagent	Major Intermediate	Predicted Major Product (Thermodynamic)	Rationale
Morpholine, 4-(3-methyl-1,3-butadienyl)-	HBr	Cation at C1 (Iminium)	1-Bromo-4-morpholino-2-methyl-2-butene (1,4-adduct)	Overwhelming stabilization by N lone pair.
Isoprene	HBr	Tertiary allylic cation	1-Bromo-3-methyl-2-butene (1,4-adduct)	Tertiary cation is more stable than secondary.

Experimental Protocol: Electrophilic Addition

• Setup: Dissolve Morpholine, 4-(3-methyl-1,3-butadienyl)- (1.0 equiv) in a suitable non-nucleophilic solvent like dichloromethane (CH₂Cl₂) in a flask cooled to 0 °C.

• Addition: Slowly add a solution of HBr in acetic acid (1.1 equiv) dropwise with vigorous stirring.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour (for the kinetic product) or warm to room temperature and stir for several hours (for the thermodynamic product). Monitor by TLC.

• Quench: Carefully pour the reaction mixture into a cold, saturated NaHCO₃ solution to neutralize the excess acid.

• Workup: Separate the layers and extract the aqueous phase with CH₂Cl₂ (3x).

• Purification: Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting product mixture by flash column chromatography to separate the 1,2- and 1,4-adducts.

Conclusion: A Predictable Tool for Complex Synthesis

The regioselectivity of Morpholine, 4-(3-methyl-1,3-butadienyl)- is not an esoteric academic curiosity; it is a robust and predictable phenomenon rooted in fundamental electronic principles. The powerful electron-donating morpholine group establishes a clear and reliable electronic bias within the diene system.

• In Diels-Alder reactions , this bias ensures a highly selective [4+2] cycloaddition, favoring the "ortho" constitutional isomer with exceptional fidelity, often under mild conditions. [1][4]* In electrophilic additions , the same electronic influence directs the initial attack and stabilizes the resulting carbocation intermediate, allowing for controlled formation of either 1,2- or 1,4-addition products based on reaction conditions. [10][11] By understanding these principles and comparing them with well-established systems like Danishefsky's and Rawal's dienes, researchers can confidently employ this class of reagents to construct complex molecular architectures with a high degree of precision. This predictive power minimizes the need for extensive optimization and accelerates the discovery and development of new chemical entities.

References

• Diels–Alder Reactions of 1-Alkoxy-1-amino-1,3-butadienes: Direct Synthesis of 6... - PMC. (2021). National Center for Biotechnology Information. [Link]

• Experimental and Theoretical Studies on the Hydrogen-Bond-Promoted Enantioselective Hetero-Diels−Alder Reaction of Danishefsky's Diene with Benzaldehyde. (2006). ACS Publications. [Link]

• Danishefsky's Diene vs Rawal's Diene in [4+2] Hetero-Diels-Alder Reactions with Aldehydes. (2025). ResearchGate. [Link]

• 10.4: Regiochemistry in the Diels Alder Reaction. (2021). Chemistry LibreTexts. [Link]

• Danishefsky's Diene vs Rawal's Diene in [4+2] Hetero-Diels- Alder Reactions with Aldehydes. (2025). Journal of Organic and Pharmaceutical Chemistry. [Link]

• Regioselectivity in the hetero-Diels–Alder reactions of styrenes with 2-aza-1,3-butadiene: a DFT study. (n.d.). Indian Academy of Sciences. [Link]

• Theoretical studies on cycloaddition reactions between the 2-aza-1,3-butadiene cation and olefins. (2003). PubMed. [Link]

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• Regio- and stereoselectivity of the 1,3-dipolar cycloaddition of azomethine ylides to (E)-3-(2-oxo-2-(pyren-1-yl)ethylidene)indolin-2-ones. (2022). Ministry of Health and Prevention, UAE. [Link]

• CHEMISTRY 1000. (n.d.). Thompson Rivers University. [Link]

• Regioselectivity study of 1,3-dipolar cycloaddition of 2-azido-N-(4-diazenylphenyl)acetamide with terminal alkyne through DFT analysis. (2022). ResearchGate. [Link]

• 1,3-Dipolar cycloaddition. (n.d.). Wikipedia. [Link]

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• Selective 1,4-syn-Addition to Cyclic 1,3-Dienes via Hybrid Palladium Catalysis. (2024). ACS Publications. [Link]

• How accurate is this polar mechanism for the Diels-Alder reaction? (2015). Chemistry Stack Exchange. [Link]

• The Diels-Alder Reaction. (2017). Master Organic Chemistry. [Link]

• Reactivity and Stereoselectivity in the Inverse-Electron-Demand Diels–Alder Reaction of 1-Aza-1,3-Butadiene. (n.d.). MDPI. [Link]

• Hetero Diels-Alder Reactions of 1-Amino-3-siloxy-1,3-butadienes under Strictly Thermal Conditions. (2000). Organic Chemistry Portal. [Link]

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• Morpholine synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis of 3-Methyl-1-morpholin-4-ylmethyl-2,6-diphenylpiperidin-4-one. (2009). MDPI. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling Morpholine, 4-(3-methyl-1,3-butadienyl)-

As a Senior Application Scientist, I recognize that handling complex reactive intermediates requires more than just a list of safety rules—it requires a fundamental understanding of the molecule's chemical behavior. 4-(3-methyl-1,3-butadienyl)morpholine (CAS: 32363-15-8) is a highly reactive enamine featuring a conjugated diene system.

This guide provides drug development professionals and synthetic chemists with field-proven, self-validating protocols for the safe handling, storage, and disposal of this compound.

Mechanistic Risk Assessment: The "Why" Behind the Hazard

To design an effective safety protocol, we must first understand the inherent reactivity of the molecule. The hazards of 4-(3-methyl-1,3-butadienyl)morpholine stem from two distinct functional groups:

• The Enamine Core (Hydrolytic Instability): Enamines are highly sensitive to moisture. Upon contact with ambient humidity or aqueous acids, this compound undergoes rapid hydrolysis to yield 3-methyl-2-butenal (an irritating aldehyde) and morpholine[1]. Morpholine is a corrosive, toxic base with a low occupational exposure limit. Inhalation or skin contact with the unquenched hydrolysis byproduct can cause severe tissue damage.

• The 1,3-Diene System (Autoxidation & Polymerization): Conjugated dienes are notorious for their tendency to interact with atmospheric oxygen. Without proper storage, they can form shock-sensitive peroxides or undergo exothermic autopolymerization[2].

By understanding these pathways, our operational protocols are designed to strictly exclude water and oxygen.

Mandatory Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling concentrated reactive enamines. The following matrix outlines the required protective gear and the mechanistic justification for each, aligning with Prudent Practices in the Laboratory[3].

PPE Category	Specification	Justification (Causality)
Hand Protection	Butyl rubber or heavy-duty Nitrile (double-gloved)	Morpholine derivatives can rapidly permeate standard thin latex. Butyl rubber provides superior chemical resistance against basic amines[3].
Eye/Face Protection	Chemical splash goggles + Face shield	Protects against permanent corneal damage from the highly corrosive morpholine byproduct[1].
Body Protection	Flame-resistant (FR) lab coat	The compound and its degradation products are flammable liquids; FR garments mitigate ignition risks during accidental spills[4].
Respiratory	Certified Chemical Fume Hood	Prevents inhalation of volatile morpholine and aldehyde vapors generated by ambient moisture[5].

Visualizing Hazard Pathways

The following diagram illustrates the degradation pathways of 4-(3-methyl-1,3-butadienyl)morpholine when exposed to environmental triggers.

Degradation pathways of 4-(3-methyl-1,3-butadienyl)morpholine via oxidation and hydrolysis.

Operational Handling Protocol (Inert Atmosphere)

Because this compound degrades upon contact with air and moisture, it must be handled using rigorous air-free techniques. This protocol ensures a self-validating system where the exclusion of air simultaneously prevents both peroxide formation and hydrolytic degradation.

Step 1: Pre-Operation Fume Hood & Schlenk Setup

• Ensure the fume hood is fully operational with a face velocity of 80–100 fpm[5].

• Evacuate and backfill the receiving reaction flask with high-purity Argon (minimum 3 cycles) using a standard Schlenk line.

Step 2: Peroxide Screening (Crucial for Aged Samples)

• If the reagent bottle has been stored for >3 months, extract a 10 µL aliquot under Argon.

• Test the aliquot using a KI-starch peroxide indicator strip.

• Causality: Unsaturated monomers can autopolymerize explosively if peroxides accumulate[2]. If the test indicates >25 ppm peroxides, do not proceed; contact Environmental Health and Safety (EHS) for immediate disposal.

Step 3: Syringe Transfer Execution

• Equip a gas-tight glass syringe with a stainless steel needle.

• Flush the syringe with Argon three times by drawing from an inert gas line.

• Pierce the septum of the reagent bottle and draw the required volume of the enamine, maintaining positive Argon pressure to prevent vacuum-induced air ingress.

• Transfer the reagent dropwise into the reaction vessel.

Step 4: Post-Transfer Syringe Cleaning

• Immediately rinse the syringe with a non-polar solvent (e.g., dry hexanes) to remove the bulk organic residue.

• Follow with a dilute acidic wash (1M HCl). Causality: The acid intentionally hydrolyzes any trace enamine inside the needle into water-soluble morpholine hydrochloride, neutralizing the toxicity.

• Perform a final rinse with acetone and dry the syringe.

Spill Response & Chemical Quenching Plan

In the event of a spill outside of a controlled reaction vessel, wiping the chemical with wet towels is strictly prohibited, as this will rapidly generate volatile, corrosive morpholine vapors.

Step 1: Containment

• Immediately cover the spill with an inert, dry absorbent material such as diatomaceous earth or clean sand. Do not use combustible materials like paper towels.

Step 2: Controlled Quenching

• Carefully pour a cold, dilute acidic solution (e.g., 5% sodium bisulfate or 1M HCl) over the absorbent material.

• Causality: The acidic environment safely drives the hydrolysis of the enamine to morpholine hydrochloride—a non-volatile, stable, and water-soluble salt. This eliminates the immediate inhalation hazard of free morpholine[1].

Step 3: Neutralization and Disposal

• After allowing 10 minutes for complete quenching, lightly dust the area with sodium bicarbonate to neutralize excess acid.

• Sweep the solid mixture into a heavy-duty chemical waste container. Label the container as "Aqueous Solid Waste: Contains Morpholine Hydrochloride Salts" and dispose of it according to institutional hazardous waste guidelines.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press, 2011. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 8083, Morpholine." PubChem, 2024. URL: [Link]

• Occupational Safety and Health Administration (OSHA). "1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories." United States Department of Labor. URL: [Link]

• Environmental Health and Safety. "Peroxide Forming Chemicals." University of South Carolina. URL: [Link]

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